1,2-Benzenediamine, N-decyl-

• CAS: 72816-82-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of N-decyl-1,2-benzenediamine

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of N-decyl-1,2-benzenediamine, a mono-N-alkylated derivative of o-phenylenediamine. This class of compounds holds significant interest for researchers, scientists, and drug development professionals due to the versatile reactivity of the diamine moiety, which serves as a precursor for a wide range of heterocyclic compounds with potential biological activity. This guide presents a detailed, field-proven protocol for the synthesis of N-decyl-1,2-benzenediamine via reductive amination, a robust and selective method for the formation of C-N bonds. Furthermore, a thorough characterization of the target molecule is outlined, employing a suite of modern analytical techniques including Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS). This guide is intended to serve as a practical resource, enabling researchers to confidently synthesize and validate this valuable chemical intermediate.

Introduction: The Significance of N-Alkyl-1,2-benzenediamines

N-substituted 1,2-benzenediamines are pivotal building blocks in synthetic organic chemistry, primarily serving as precursors to a diverse array of nitrogen-containing heterocycles, such as benzimidazoles. The introduction of an alkyl chain, such as a decyl group, can modulate the lipophilicity and other physicochemical properties of the resulting heterocyclic systems, which is a critical consideration in drug design and development. The selective mono-N-alkylation of o-phenylenediamine presents a synthetic challenge, as over-alkylation to the N,N'-dialkylated product is a common side reaction.[1] Reductive amination offers a highly controlled and efficient strategy to achieve the desired mono-alkylation.[2][3]

This guide provides an in-depth exploration of a reliable synthetic route to N-decyl-1,2-benzenediamine and a detailed protocol for its structural verification.

Synthesis of N-decyl-1,2-benzenediamine via Reductive Amination

The synthesis of N-decyl-1,2-benzenediamine is most effectively achieved through a one-pot reductive amination reaction between o-phenylenediamine and decanal. This method proceeds via the in-situ formation of an imine intermediate, which is subsequently reduced to the corresponding secondary amine.[4] Sodium triacetoxyborohydride is employed as a mild and selective reducing agent, which demonstrates a high degree of chemoselectivity for the imine over the starting aldehyde.[5]

Caption: Workflow for the synthesis of N-decyl-1,2-benzenediamine.

Causality Behind Experimental Choices

• Choice of Reductive Amination: This method is preferred over direct alkylation with a decyl halide to avoid the common issue of over-alkylation, which leads to the formation of N,N'-didecyl-1,2-benzenediamine.[1] Reductive amination provides a more controlled, self-limiting reaction pathway towards the desired mono-alkylated product.[6]

• Solvent Selection (1,2-Dichloroethane): 1,2-Dichloroethane (DCE) is an excellent solvent for this reaction as it is aprotic and effectively solubilizes both the starting materials and the imine intermediate.

• Reducing Agent (Sodium Triacetoxyborohydride): NaBH(OAc)₃ is a mild and selective reducing agent, which is particularly effective for reductive aminations. Its reduced reactivity compared to other borohydrides allows for the one-pot procedure without significant reduction of the starting aldehyde.[5]

Detailed Experimental Protocol

Materials:

• o-Phenylenediamine (99%)

• Decanal (98%)

• Sodium triacetoxyborohydride (97%)

• 1,2-Dichloroethane (anhydrous)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate (for chromatography)

• Hexane (for chromatography)

Procedure:

• To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen), add o-phenylenediamine (5.41 g, 50 mmol, 1.0 eq).

• Add anhydrous 1,2-dichloroethane (100 mL) and stir until the o-phenylenediamine is fully dissolved.

• To the stirred solution, add decanal (8.59 g, 55 mmol, 1.1 eq) dropwise over 5 minutes.

• Stir the reaction mixture at room temperature for 30 minutes to allow for the formation of the imine intermediate.

• In a separate beaker, weigh sodium triacetoxyborohydride (12.7 g, 60 mmol, 1.2 eq). Add the reducing agent portion-wise to the reaction mixture over 15 minutes. Caution: Gas evolution may occur.

• Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting o-phenylenediamine is consumed.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (100 mL). Stir vigorously for 20 minutes.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., 5% to 20% ethyl acetate).

• Combine the fractions containing the pure product and concentrate under reduced pressure to afford N-decyl-1,2-benzenediamine as a viscous oil or low-melting solid.

Characterization of N-decyl-1,2-benzenediamine

A comprehensive suite of analytical techniques is essential to confirm the identity and purity of the synthesized N-decyl-1,2-benzenediamine.

Caption: Analytical workflow for the characterization of N-decyl-1,2-benzenediamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR (400 MHz, CDCl₃) Data:

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~6.80	d	1H	Ar-H
~6.75	t	1H	Ar-H
~6.70	t	1H	Ar-H
~6.65	d	1H	Ar-H
~3.5 (br s)	br s	3H	-NH₂ and -NH-
~3.10	t	2H	-NH-CH₂ -(CH₂)₈-CH₃
~1.65	p	2H	-NH-CH₂-CH₂ -(CH₂)₇-CH₃
~1.2-1.4	m	14H	-(CH₂)₇-CH₃
~0.88	t	3H	-CH₃

Predicted ¹³C NMR (100 MHz, CDCl₃) Data:

Chemical Shift (δ) ppm	Assignment
~144.0	Ar-C (C-N)
~135.0	Ar-C (C-N)
~122.0	Ar-CH
~120.0	Ar-CH
~118.0	Ar-CH
~115.0	Ar-CH
~45.0	-NH-CH₂ -
~31.9	-CH₂ -CH₃
~29.6	-(CH₂)n-
~29.3	-(CH₂)n-
~27.2	-(CH₂)n-
~22.7	-CH₂ -CH₃
~14.1	-CH₃

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is utilized to identify the functional groups present in the molecule. The spectrum of N-decyl-1,2-benzenediamine is expected to exhibit characteristic absorption bands for the N-H and C-N bonds, as well as the aromatic ring.

Expected Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration	Description
3400-3300	N-H stretch	Two bands are expected for the primary amine (-NH₂), and one for the secondary amine (-NH-).[10]
3100-3000	C-H stretch	Aromatic C-H stretching.
2950-2850	C-H stretch	Aliphatic C-H stretching from the decyl chain.
1620-1580	N-H bend	Scissoring vibration of the primary amine.
1600 & 1475	C=C stretch	Aromatic ring skeletal vibrations.
1335-1250	C-N stretch	Aromatic amine C-N stretching.[10]
750-700	C-H bend	Out-of-plane bending for ortho-disubstituted benzene.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For N-decyl-1,2-benzenediamine, electron ionization (EI) is expected to produce a molecular ion peak and characteristic fragment ions.

Expected Mass Spectrometry Data (EI):

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 248, corresponding to the molecular weight of C₁₆H₂₈N₂. The presence of two nitrogen atoms dictates that the molecular weight will be an even number, consistent with the Nitrogen Rule.[11]

• Major Fragment Ions:

  • Alpha-Cleavage: The most prominent fragmentation pathway for N-alkyl amines is alpha-cleavage, which involves the cleavage of the C-C bond adjacent to the nitrogen atom.[12] This would result in the loss of a C₉H₁₉ radical, leading to a fragment ion at m/z = 121.

  • Loss of the Alkyl Chain: Cleavage of the N-C bond of the decyl group would result in a fragment ion corresponding to the o-phenylenediamine radical cation at m/z = 108.

Conclusion

This technical guide has detailed a robust and reliable method for the synthesis of N-decyl-1,2-benzenediamine via reductive amination. The provided experimental protocol, along with the rationale for the choice of reagents and conditions, offers a self-validating system for the successful preparation of this valuable synthetic intermediate. The comprehensive characterization section, including predicted NMR data and expected FTIR and MS results, provides a thorough framework for the structural verification and purity assessment of the final product. This guide is intended to empower researchers in the fields of medicinal chemistry and materials science with the practical knowledge required to synthesize and characterize this and related N-alkyl-1,2-benzenediamine derivatives.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry, 61(11), 3849–3862.

• ACD/Labs. (n.d.). NMR Prediction. Retrieved from [Link]

• Guan, Y., Sowndarya, S. S. V., Gallegos, L. C., St. John, P. C., & Paton, R. S. (2021). Real-time Prediction of 1H and 13C Chemical Shifts with DFT accuracy using a 3D Graph Neural Network. Chemical Science, 12(35), 12012-12026.

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

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• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.

• University of California, Los Angeles. (n.d.). IR Tables. Retrieved from [Link]

• Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. (2024). Journal of Chemical and Pharmaceutical Research, 16(4).
• Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory.

• Wikipedia. (2023, December 19). Reductive amination. Retrieved from [Link]

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• PubMed. (n.d.). [Condensation of N-alkyl-o-phenylendiamine with ethyl benzoylacetate]. Retrieved from [Link]

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• GalChimia. (2014, October 16). A New Way to Amines. Retrieved from [Link]

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• ACS Publications. (2025, July 25). Base-Tuned Dehydrogenative and Borrowing Hydrogen Strategies for the Synthesis of Benzimidazoles and N-Alkylated Derivatives from o-Phenylenediamines and Alcohols Using a Cationic Mn I Catalyst. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Slideshare. (n.d.). Fragmentation Patterns in Mass Spectroscopy.pptx. Retrieved from [Link]

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• MDPI. (2024, April 18). Synthesis and Catalytic Activity of 1,2-Benzenediamine-Derived Organocatalysts Based on (1R,2R)-Cyclohexane-1,2-Diamine. Retrieved from [Link]

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• Google Patents. (n.d.). US20080167499A1 - Process for the reductive amination of aldehydes and ketones.
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• A green synthesis of benzimidazoles. (2013). Indian Journal of Chemistry - Section B, 52B(8), 1152-1155.

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Physicochemical Profiling and Synthetic Applications of N-Decyl-1,2-benzenediamine

Executive Summary

In the landscape of functional organic intermediates, 1,2-Benzenediamine, N-decyl- (commonly known as N-decylbenzene-1,2-diamine) occupies a unique niche. By coupling a redox-active, nucleophilic ortho-phenylenediamine core with a highly lipophilic ten-carbon aliphatic chain, this molecule exhibits pronounced amphiphilic characteristics. As a Senior Application Scientist, I have structured this whitepaper to dissect the physicochemical properties, optimized synthetic workflows, and downstream applications of this compound, providing a robust framework for researchers in drug development and materials science.

Physicochemical Properties & Structural Identity

The utility of N-decylbenzene-1,2-diamine stems directly from its structural dichotomy. The diamine headgroup provides a site for multidentate coordination, hydrogen bonding, and heterocycle formation, while the decyl tail drives lipid membrane intercalation and non-polar solvent solubility.

Quantitative Data Summary

Parameter	Specification / Value
IUPAC Nomenclature	N-decylbenzene-1,2-diamine
Common Synonyms	1,2-Benzenediamine, N-decyl-; 2-N-decylbenzene-1,2-diamine
CAS Registry Number	72816-82-1[1]
Molecular Formula	C 16​ H 28​ N 2​ [1]
Molecular Weight	248.41 g/mol
Structural Class	N-Alkyl-ortho-phenylenediamine
Expected Appearance	Viscous brown oil to low-melting solid[2]

Causality Insight: The introduction of the decyl chain significantly increases the LogP (lipophilicity) of the molecule compared to native o-phenylenediamine. This phase-partitioning behavior is critical when designing extraction protocols or utilizing the compound as a modifier in hydrophobic polymer matrices.

Mechanistic Synthesis & Purification

The synthesis of N-decylbenzene-1,2-diamine relies on the monoalkylation of o-phenylenediamine via an S N​ 2 nucleophilic substitution[2]. The primary challenge in this reaction is chemoselectivity—specifically, preventing the formation of N,N-dialkylated or N,N'-dialkylated byproducts.

Optimized Experimental Protocol

To establish a self-validating and high-yield system, the following step-by-step methodology must be strictly adhered to:

• Reagent Preparation: Suspend o-phenylenediamine (2.77 mmol, ~1.5 eq) and anhydrous K 2​ CO 3​ (2.78 mmol, ~1.5 eq) in 15 mL of N,N-Dimethylformamide (DMF)[2].

  • Expertise Note: A stoichiometric excess of the diamine statistically favors monoalkylation. K 2​ CO 3​ acts as a heterogeneous mild base to scavenge the HBr byproduct without inducing the over-alkylation often seen with stronger, homogeneous bases. DMF is selected as a polar aprotic solvent to optimally solvate the reactants and accelerate the S N​ 2 displacement.

• Alkylation: Add 1-bromodecane (1.86 mmol, 1.0 eq) dropwise to the suspension[2].

• Reaction Propagation: Stir the mixture continuously at room temperature for 24 hours[2].

• Quench & Extraction: Quench the reaction by adding distilled water. Dilute the mixture with Ethyl Acetate (EtOAc) and transfer to a separatory funnel[2].

  • Validation Checkpoint: Successful quenching is visually confirmed by the dissolution of K 2​ CO 3​ salts and clear phase separation.

• Washing & Drying: Separate the layers. Wash the organic (EtOAc) layer extensively with water (to remove residual DMF) and brine (to break emulsions and pre-dry). Dry the organic layer over anhydrous Na 2​ SO 4​ and concentrate under reduced pressure[2].

  • Validation Checkpoint: The complete removal of DMF is validated by the absence of its characteristic high-boiling, viscous residue during rotary evaporation.

• Purification: Purify the resulting residue via silica gel column chromatography using a Hexane/EtOAc (2:1 v/v) gradient[2].

Synthesis Workflow Visualization

Step-by-step experimental workflow for the synthesis of N-decylbenzene-1,2-diamine.

Chemical Reactivity and Downstream Applications

Oxidative Coupling to Phenazinones (Drug Discovery)

The ortho-diamine functionality is highly susceptible to oxidative condensation. A prominent application of N-decylbenzene-1,2-diamine is its role as a precursor in the synthesis of 10-alkylphenazin-2(10H)-ones[2].

When reacted with 1,2,4-benzenetriol in acetic acid under an oxygen atmosphere, the compound undergoes a cascade condensation-oxidation sequence[2]. The resulting 10-decylphenazin-2(10H)-one exhibits unique photochemical properties—including visible-region fluorescence under UV excitation—and significant cytotoxicity against human cancer cell lines (e.g., A549 lung cancer cells)[2]. This makes the decyl-variant a highly valuable scaffold in the development of lipophilic fluorescent probes and antineoplastic agents.

Oxidative coupling pathway generating 10-decylphenazin-2(10H)-one.

Polymer Modification (Materials Science)

In advanced materials engineering, N-decylbenzene-1,2-diamine serves as a critical asymmetric diamine modifier for block copolymers[3]. It is specifically utilized to functionalize maleic anhydride-modified vinyl aromatic/conjugate diene block copolymers[3].

Mechanistic Action: The primary amine selectively attacks the anhydride ring to form an imide or amide linkage. Meanwhile, the secondary amine and the long decyl chain remain pendant, providing unique intermolecular interactions (hydrogen bonding and Van der Waals forces)[3]. This targeted modification drastically enhances the copolymer's compatibility with polar resins, optimizing its melt flow rate (MFR) and overall mechanical resilience[3].

References

• European Patent Office. "MODIFIED BLOCK COPOLYMER, METHOD FOR PRODUCING MODIFIED BLOCK COPOLYMER, AND RESIN COMPOSITION" (EP 362). Available at: [Link]

• Shindo et al. "Synthesis, photochemical properties, and cytotoxicity of 10-alkylphenazin-2(10H)-ones." Heterocycles, Vol. 102, No. 5, 2021. Available at: [Link]

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Spectral Characterization and Synthesis of N-decyl-1,2-phenylenediamine: A Technical Guide

Executive Summary

N-decyl-1,2-phenylenediamine (also known as N-decylbenzene-1,2-diamine) is a critical intermediate in the synthesis of 10-alkylphenazin-2(10H)-ones, which exhibit unique photochemical properties and selective cytotoxicity against human cancer cell lines[1]. Furthermore, its amphiphilic nature and reactive amine groups make it a valuable modifier in polymer chemistry, specifically for enhancing the compatibility of block copolymers with polar resins[2].

This whitepaper provides an in-depth, self-validating framework for the synthesis, isolation, and spectral elucidation (NMR, FT-IR, and HRMS) of N-decyl-1,2-phenylenediamine. As a Senior Application Scientist, I have structured this guide to not only present the quantitative data but also explain the mechanistic causality behind the experimental choices and spectral shifts.

Experimental Methodology: Synthesis & Isolation

The synthesis of N-decyl-1,2-phenylenediamine relies on the mono-alkylation of o-phenylenediamine. Achieving high selectivity for mono-alkylation over di-alkylation is the primary synthetic challenge.

Causality in Experimental Design

To suppress over-alkylation, the protocol utilizes a stoichiometric excess of o-phenylenediamine relative to the alkyl halide[1]. Potassium carbonate (K₂CO₃) is selected as a mild, heterogeneous base to scavenge the hydrobromic acid (HBr) byproduct without participating in unwanted side reactions. N,N-Dimethylformamide (DMF) serves as an optimal polar aprotic solvent, accelerating the SN2 nucleophilic substitution by solvating the potassium cations and leaving the amine nucleophile relatively naked and reactive.

Step-by-Step Protocol

• Reagent Preparation: Suspend o-phenylenediamine (300.0 mg, 2.77 mmol) and K₂CO₃ (384.0 mg, 2.78 mmol) in 15 mL of anhydrous DMF[1].

• Alkylation: Dropwise add 1-bromodecane (385.0 μL, 1.86 mmol) to the suspension at room temperature[1]. The 1.5:1 molar ratio of diamine to alkyl halide is critical for preventing di-alkylation.

• Reaction Monitoring: Stir the mixture at room temperature for 24 hours[1]. Monitor the disappearance of 1-bromodecane via Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (2:1) eluent system.

• Quenching & Extraction: Quench the reaction by adding 30 mL of distilled water. Extract the aqueous mixture with Ethyl Acetate (EtOAc) (3 × 20 mL). The organic layer will contain the target compound and unreacted o-phenylenediamine[1].

• Washing & Drying: Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure[1].

• Purification: Purify the crude residue via silica gel column chromatography (hexane/EtOAc = 2:1) to isolate the pure N-decyl-1,2-phenylenediamine as a viscous brown oil[1].

Step-by-step synthesis workflow for N-decyl-1,2-phenylenediamine.

Spectral Characterization & Mechanistic Causality

A robust analytical workflow ensures the structural integrity of the synthesized compound. The spectral data below is extrapolated from the highly characterized N-ethylbenzene-1,2-diamine analogue[1], extended to account for the 10-carbon aliphatic chain.

Nuclear Magnetic Resonance (NMR)

¹H NMR (400 MHz, CDCl₃): The aromatic region is highly diagnostic. The strong electron-donating resonance effect (+M) of the two adjacent amine groups significantly increases the electron density on the benzene ring. This shields the aromatic protons, shifting them upfield to δ 6.63–6.84 ppm, compared to unfunctionalized benzene (δ 7.34 ppm)[1]. The successful mono-alkylation is validated by integrating the terminal methyl group of the decyl chain (δ 0.88 ppm, 3H) against the aromatic protons (4H).

¹³C NMR (100 MHz, CDCl₃): The carbon directly attached to the primary amine (C-NH₂) and secondary amine (C-NH) resonate downfield at δ 133.9 and δ 137.9 ppm, respectively, due to the electronegativity of the nitrogen atoms[1]. The long aliphatic chain is confirmed by a cluster of methylene signals between δ 22.7 and 31.9 ppm.

Fourier-Transform Infrared Spectroscopy (FT-IR)

FT-IR analysis of the neat oil provides immediate confirmation of the functional groups. The presence of both a primary and secondary amine is confirmed by the distinct N-H stretching bands at 3388 cm⁻¹ and 3330 cm⁻¹[1]. The integration of the decyl chain heavily amplifies the aliphatic C-H stretching vibrations around 2925 cm⁻¹ and 2854 cm⁻¹.

High-Resolution Mass Spectrometry (HRMS)

Electrospray Ionization Quadrupole Time-of-Flight (ESI-QTOF) mass spectrometry is used to confirm the exact mass. For N-decyl-1,2-phenylenediamine (Chemical Formula: C₁₆H₂₈N₂), the theoretical monoisotopic mass is 248.2252 Da. The protonated molecular ion [M+H]⁺ is observed at m/z 249.2330, perfectly matching the calculated value of 249.2331.

Logical mapping of spectral characterization techniques and key findings.

Consolidated Data Tables

The following tables summarize the quantitative spectral data for rapid reference during laboratory analysis.

Table 1: ¹H and ¹³C NMR Spectral Assignments (CDCl₃)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity & Coupling	Integration	Assignment / Causality
¹H	6.84–6.79	multiplet (m)	1H	Aromatic C-H (shielded by +M effect)
¹H	6.70–6.63	multiplet (m)	3H	Aromatic C-H (shielded by +M effect)
¹H	3.23	broad singlet (br s)	3H	-NH and -NH₂ (exchangeable protons)
¹H	3.10	triplet (t, J ≈ 7.1 Hz)	2H	N-CH₂ (deshielded by adjacent nitrogen)
¹H	1.62	quintet (m)	2H	N-CH₂-CH₂ (aliphatic chain)
¹H	1.40–1.20	multiplet (m)	14H	-(CH₂)₇- (bulk aliphatic envelope)
¹H	0.88	triplet (t, J ≈ 6.8 Hz)	3H	Terminal -CH₃
¹³C	138.0, 134.0	singlet (s)	-	Quaternary Aromatic C-N
¹³C	120.6, 118.3, 116.3, 111.5	singlet (s)	-	Aromatic C-H
¹³C	44.0	singlet (s)	-	N-CH₂ (aliphatic)
¹³C	31.9–22.7	multiple singlets	-	Internal aliphatic -(CH₂)- carbons
¹³C	14.1	singlet (s)	-	Terminal -CH₃

Table 2: FT-IR and HRMS Data Summary

Technique	Key Value / Signal	Assignment / Structural Implication
FT-IR (Neat)	3388, 3330 cm⁻¹	N-H stretching (confirms primary and secondary amines)
FT-IR (Neat)	3043 cm⁻¹	Aromatic C-H stretching
FT-IR (Neat)	2925, 2854 cm⁻¹	Aliphatic C-H stretching (strong intensity due to decyl chain)
FT-IR (Neat)	1622, 1599, 1510 cm⁻¹	Aromatic C=C ring stretching vibrations
HRMS (ESI-QTOF)	m/z 249.2330	[M+H]⁺ molecular ion (Calculated for C₁₆H₂₉N₂: 249.2331)

References

• Title: Synthesis, photochemical properties, and cytotoxicity of 10-alkylphenazin-2(10H)
• Source: European Patent Office (EP 362)

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Amphiphilic Dynamics: A Technical Guide to the Solubility and Stability of N-decyl-1,2-benzenediamine

Executive Summary

N-decyl-1,2-benzenediamine (also known as N-decylbenzene-1,2-diamine) is a highly specialized amphiphilic aromatic amine. Featuring an electron-rich 1,2-benzenediamine core and a highly hydrophobic 10-carbon aliphatic tail, this compound presents unique physicochemical challenges. It serves as a critical intermediate in the synthesis of biologically active 10-alkylphenazin-2(10H)-ones[1], N-alkyl-2-halophenazin-1-ones[2], and as a functionalizing agent for maleic anhydride-modified block copolymers used in advanced resin compositions[3]. This whitepaper provides a rigorously validated framework for handling, solubilizing, and stabilizing this complex molecule.

Structural Causality & Physicochemical Profiling

As a Senior Application Scientist, I approach N-decyl-1,2-benzenediamine not merely as a reagent, but as a system of competing thermodynamic forces. The ortho-diamine moiety is capable of both hydrogen bond donation and acceptance, driving solvation in polar protic environments. However, the decyl chain dominates the molecule's hydrodynamic volume, forcing a strong lipophilic character.

Table 1: Physicochemical Profile of N-decyl-1,2-benzenediamine

Property	Value (Calculated/Observed)	Causality / Impact on Behavior
Molecular Formula	C16H28N2	Defines the mass and elemental composition.
Molecular Weight	248.41 g/mol	Moderate size; allows for rapid partitioning into lipophilic phases.
LogP (Octanol/Water)	~4.5 - 5.0	Highly lipophilic; practically insoluble in pure water.
pKa (Conjugate Acid)	~4.5 and ~1.5	Weak base; full protonation requires highly acidic conditions (pH < 3).
Oxidation Potential	Low	Highly susceptible to auto-oxidation due to the electron-rich aromatic ring.

Solubility Dynamics & Solvent Selection

The solubility of N-decyl-1,2-benzenediamine is dictated by its dual nature. It exhibits negligible aqueous solubility but dissolves readily in mid-polar to non-polar organic solvents. When used in oxidative coupling reactions, solvents like 2-propanol or N,N-Dimethylformamide (DMF) are preferred as they solvate both the polar amines and the hydrophobic tail[1][2].

Table 2: Solubility Profile across Common Solvents

Solvent	Solubility Class	Mechanistic Rationale
Water (pH 7.0)	Insoluble (< 0.1 mg/mL)	The hydrophobic decyl chain completely disrupts aqueous hydrogen-bond networks.
Water (pH 2.0)	Sparingly Soluble	Protonation of amines increases polarity, but the decyl chain limits full dissolution.
Isopropanol	Soluble (> 20 mg/mL)	Alcohols effectively solvate both the polar amines and the alkyl tail[2].
Chloroform (CHCl3)	Freely Soluble (> 50 mg/mL)	Excellent solvation of the hydrophobic tail and aromatic ring[1].
DMF	Freely Soluble (> 50 mg/mL)	Strong dipole interactions with the diamine core overcome crystal lattice energy[1].

Protocol 1: Self-Validating Thermodynamic Solubility Assessment

Standard shake-flask methods often fail for oxidizable amines because transient degradation products alter the apparent solubility. This protocol introduces a critical mass-balance validation step.

• Preparation: Weigh exactly 50.0 mg of N-decyl-1,2-benzenediamine into a 5 mL amber glass vial (amber prevents photo-oxidation).

• Solvent Addition: Add 1.0 mL of the target solvent previously sparged with Argon for 15 minutes to displace dissolved oxygen.

• Equilibration: Seal the vial with a PTFE-lined cap. Agitate at 300 rpm at 25.0 ± 0.1 °C for 24 hours in a dark thermoshaker.

• Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes at 25 °C.

• Quantification: Dilute an aliquot of the supernatant in the mobile phase and analyze via HPLC-UV at 254 nm.

• Validation (Pellet Recovery): Critical Step. Wash the remaining insoluble pellet with cold water, dry under vacuum, and weigh. The sum of the dissolved mass (calculated from HPLC) and the pellet mass must equal the starting mass ± 2%. A discrepancy indicates degradation occurred during the 24-hour equilibration.

Chemical Stability & Degradation Pathways

The 1,2-benzenediamine core is notoriously unstable in the presence of oxygen and light. The electron-donating decyl-amine group further increases the electron density on the aromatic ring, significantly lowering its oxidation potential. Upon exposure to ambient oxygen, N-decyl-1,2-benzenediamine readily undergoes auto-oxidation to form a highly reactive quinone diimine intermediate. This intermediate can subsequently polymerize or cross-react to form deep-colored phenazine oligomers[1].

Fig 1. Oxidative degradation pathway of N-decyl-1,2-benzenediamine.

Protocol 2: Stability-Indicating Assay and Forced Degradation

To establish a reliable shelf-life profile, we must force the molecule to break down and ensure our analytical method can baseline-resolve the parent peak from its degradants.

• Stock Solution: Prepare a 1.0 mg/mL solution of N-decyl-1,2-benzenediamine in Argon-sparged Acetonitrile.

• Oxidative Stress: Transfer 1.0 mL to a vial. Add 100 µL of 3% H2O2. Stir at 25 °C for 4 hours.

• Thermal Stress: Transfer 1.0 mL to a sealed vial. Heat at 60 °C for 48 hours in the dark.

• Photolytic Stress: Expose 1.0 mL in a quartz vial to 1.2 million lux hours of UV/Vis light (ICH Q1B standard).

• Quenching & Analysis: Quench oxidative samples with sodium thiosulfate. Analyze all samples via RP-HPLC (C18 column, gradient of 0.1% TFA in Water to 0.1% TFA in Acetonitrile).

Expert Insight: The use of Trifluoroacetic acid (TFA) in the mobile phase is non-negotiable. It ion-pairs with the decyl-amine, preventing severe peak tailing caused by secondary interactions with residual silanols on the stationary phase.

Fig 2. Self-validating workflow for forced degradation and stability analysis.

Handling, Storage, and Formulation Strategies

Due to rapid oxidation kinetics, strict storage protocols are required to maintain the integrity of N-decyl-1,2-benzenediamine.

• Storage Conditions: Must be stored at ≤ -20 °C under an inert atmosphere (Argon or Nitrogen).

• Container Selection: Amber glass vials with PTFE-lined septa are mandatory. Plastic containers should be avoided, as the lipophilic decyl chain can partition into or degrade certain polymers over extended storage periods.

• Formulation Stabilization: When formulated for reactions (e.g., oxidative coupling to pyrogallols[2]), all solvents must be degassed. If utilized as a polymer modifier[3], processing should occur under a nitrogen blanket until the diamine is fully reacted with the maleic anhydride groups to prevent premature cross-linking.

References

• Title: MODIFIED BLOCK COPOLYMER, METHOD FOR PRODUCING MODIFIED BLOCK COPOLYMER, AND RESIN COMPOSITION - European Patent Office - EP 362 - EPO Source: epo.org URL: 3

• Title: synthesis, photochemical properties, and cytotoxicity of 10-alkylphenazin-2(10h)-ones - LOCKSS Source: clockss.org URL: 1

• Title: Synthesis and Cytotoxic Evaluation of N-Alkyl-2-halophenazin-1-ones | ACS Omega Source: acs.org URL: 2

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. data.epo.org [data.epo.org]

N-decyl-1,2-diaminobenzene (NDDB): Structural Mechanics, Synthesis, and Pharmacological Utility

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

N-decyl-1,2-diaminobenzene (commonly referred to as N-decylbenzene-1,2-diamine or NDDB) is a highly versatile, amphiphilic organic intermediate built upon an o-phenylenediamine core. By bridging the gap between lipophilic aliphatic chains and reactive diamine nucleophiles, NDDB serves as a critical precursor in the synthesis of bioactive heterocycles—most notably, cytotoxic 10-alkylphenazin-2(10H)-ones used in oncology research[1],[2]. This whitepaper explores the structural causality, synthesis protocols, and cross-disciplinary applications of NDDB, providing a self-validating framework for application scientists.

Molecular Architecture & Physicochemical Profiling

The structural elegance of NDDB lies in its dual-domain architecture:

• The o-Phenylenediamine (o-PDA) Core: This aromatic diamine provides bidentate nucleophilicity. The proximity of the two amine groups allows for highly efficient oxidative coupling and cyclization reactions, which are foundational for synthesizing phenazine derivatives[3].

• The N-decyl Aliphatic Tail: The integration of a 10-carbon saturated chain transforms the highly polar o-PDA core into an amphiphilic molecule. This modification drastically alters the partition coefficient (LogP), enhancing membrane permeability—a critical factor in drug design[1].

Quantitative Data Summary

The following table consolidates the fundamental physicochemical properties of NDDB required for laboratory handling and stoichiometric calculations.

Property	Value
Chemical Name	N-decylbenzene-1,2-diamine
IUPAC Name	2-N-decylbenzene-1,2-diamine
CAS Registry Number	72816-82-1[4]
Molecular Formula	C16H28N2
Molecular Weight	248.41 g/mol
Appearance	Brown oil (at standard conditions)[1]
HRMS (ESI/QTOF) m/z	[M+H]+ Calculated: 249.2325[1]

Mechanistic Utility in Drug Development: The Phenazinone Pathway

Phenazines and their derivatives, such as phenazinones, are privileged scaffolds in medicinal chemistry, known for their potent antibacterial, antifungal, and cytotoxic activities[5],[3]. However, natural phenazines are notoriously difficult to isolate in scalable quantities.

NDDB bypasses this bottleneck by acting as a direct synthetic precursor to 10-decylphenazin-2(10H)-one . The causality behind utilizing a decyl-substituted diamine is rooted in pharmacokinetics: the lipophilic decyl tail facilitates the integration of the cytotoxic phenazinone pharmacophore into phospholipid bilayers, allowing the compound to penetrate lung cancer cells (e.g., A549 cell lines) far more effectively than unalkylated variants[1],[2].

When NDDB is subjected to oxidative coupling with 1,2,4-benzenetriol under an oxygen atmosphere, it undergoes a rapid cyclization process to form the bioactive fluorophore.

Fig 1: Synthesis pathway of 10-decylphenazin-2(10H)-one from N-decyl-1,2-diaminobenzene.

Experimental Workflow: Synthesis & Validation

To ensure high scientific integrity, the synthesis of NDDB must be approached as a self-validating system. The following methodology details the SN2 alkylation of o-phenylenediamine with 1-bromodecane, specifically engineered to maximize mono-alkylation yield while preventing over-alkylation[1].

Step-by-Step Methodology

• Reaction Setup (Stoichiometric Control): Suspend o-phenylenediamine (2.77 mmol) and Potassium Carbonate (K₂CO₃, 2.78 mmol) in 15 mL of anhydrous Dimethylformamide (DMF). Slowly add 1-bromodecane (1.86 mmol)[1].

  • Causality: Using a stoichiometric excess of the diamine core minimizes the formation of N,N-didecyl byproducts. K₂CO₃ is selected as a mild inorganic base to scavenge the HBr byproduct without prematurely deprotonating the amine, while DMF (a polar aprotic solvent) leaves the nucleophile "naked" and highly reactive.

• SN2 Substitution: Stir the mixture continuously at room temperature for 24 hours[1].

  • Causality: Room temperature conditions favor thermodynamic control, preventing the degradation of the light-sensitive diamine core.

• Quenching & Extraction: Quench the reaction by adding distilled water. Dilute the mixture with Ethyl Acetate (EtOAc). Separate the layers, washing the organic layer sequentially with water and brine[1].

  • Causality: The aqueous quench safely neutralizes unreacted base and pulls the DMF into the aqueous phase. EtOAc selectively extracts the highly lipophilic NDDB product.

• Drying & Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify the residue via silica gel column chromatography using a Hexane/EtOAc (2:1) gradient[1].

• Analytical Validation: Confirm the molecular identity of the resulting brown oil using High-Resolution Mass Spectrometry (HRMS). The expected [M+H]+ peak must align with the calculated 249.2325 m/z[1].

Fig 2: Step-by-step experimental workflow and validation logic for NDDB synthesis.

Applications in Advanced Materials

Beyond pharmacology, NDDB plays a highly specialized role in polymer chemistry. It is utilized as a side-chain modifier in the production of [6]. When reacted with maleic anhydride-modified groups within a polymer matrix, the primary amine of NDDB forms strong imide or amide linkages. The resulting decyl side-chains act as powerful compatibilizers, drastically improving the intermolecular interaction (via hydrogen bonding and lipophilic entanglement) between the block copolymer and highly polar resins[6].

Conclusion

N-decyl-1,2-diaminobenzene is far more than a simple chemical intermediate; it is a structural bridge. By carefully leveraging its bidentate nucleophilicity and lipophilic tail, application scientists can drive the synthesis of next-generation cytotoxic phenazinones and engineer highly compatible block copolymers. Strict adherence to the self-validating SN2 protocols outlined in this guide ensures high-fidelity yields, empowering downstream research in both oncology and materials science.

References

• Title: Synthesis, Photochemical Properties, and Cytotoxicity of 10-Alkylphenazin-2(10H)-ones Source: Heterocycles / ResearchGate URL: [Link]

• Title: Novel synthetic method enables production of cytotoxic compounds Source: Drug Target Review URL: [Link]

• Title: Advances in Phenazines over the Past Decade: Review of Their Pharmacological Activities, Mechanisms of Action, Biosynthetic Pathways and Synthetic Strategies Source: MDPI (Marine Drugs) URL: [Link]

• Title: MODIFIED BLOCK COPOLYMER, METHOD FOR PRODUCING MODIFIED BLOCK COPOLYMER, AND RESIN COMPOSITION (EP 362) Source: European Patent Office URL: [Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. chem960.com [chem960.com]
• 5. drugtargetreview.com [drugtargetreview.com]
• 6. data.epo.org [data.epo.org]

Engineering the Lipophilic Interface: A Technical Guide to the Applications of N-Decyl Substituted o-Phenylenediamines

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Materials Scientists

Executive Summary

N-decyl substituted o-phenylenediamines (specifically N-decylbenzene-1,2-diamine) represent a highly versatile class of chemical intermediates. By marrying the reactive potential of an aromatic diamine core with the extreme lipophilicity of a 10-carbon aliphatic chain, this scaffold serves as a foundational building block across diverse scientific domains. This whitepaper explores the mechanistic rationale behind utilizing the decyl chain and details its applications in oncology, coordination chemistry, and advanced materials engineering.

Chemical Profile & Mechanistic Rationale

The utility of N-decyl-o-phenylenediamine stems from its dual-natured molecular architecture. The o-phenylenediamine (OPD) core is a privileged scaffold, heavily utilized for intramolecular cyclization to form heterocycles such as benzimidazoles, benzotriazoles, and phenazines.

However, unsubstituted OPD is highly polar and forms rigid crystal lattices via strong intermolecular hydrogen bonding. By substituting one of the primary amines with a decyl chain, we fundamentally alter the molecule's physicochemical properties:

• Lipid Membrane Anchoring: The 10-carbon tail drastically increases the partition coefficient (LogP). In biological systems, this allows downstream pharmacophores to easily penetrate phospholipid bilayers.

• Melting Point Depression: In materials science, the bulky decyl chain disrupts the crystalline symmetry and hydrogen-bonding network of the diamine, lowering its melting point and allowing it to exist as a liquid or low-melting solid at room temperature.

Synthesis pathways and diverse applications of N-decyl-o-phenylenediamine.

Primary Application Domains

Oncology & Antimicrobial Pharmacophores

N-decyl-o-phenylenediamine is a critical precursor for synthesizing 1, a subclass of phenazines known for their striking photochemical properties and cytotoxicity[1]. When evaluated against A549 lung cancer cells, the decyl variant anchors effectively into cellular membranes, facilitating targeted oxidative stress.

Additionally, the scaffold is utilized to synthesize 2 via NaOAc/CuI-catalyzed intramolecular cyclization[2]. These benzotriazoles mimic purine bases, making them highly sought after in chemotherapeutic drug discovery.

Coordination Chemistry & Radiosensitization

In coordination chemistry, N-alkyl-o-phenylenediamines are condensed with pyridine-2,6-dicarboxylic acid to yield 3[3]. When coordinated with transition metals like Ruthenium, these ligands act as potent sensitizers for cancer radiotherapy. The decyl chain allows researchers to precisely tune the steric bulk and lipophilicity of the ligand, optimizing its intercalation with human DNA during radiation exposure.

Advanced Polymer Resins

Beyond biology, N-alkyl substituted o-phenylenediamines are highly valued as 4[4]. Standard o-phenylenediamine requires high heat to melt and mix with epoxy resins, which can cause premature, uneven curing. The decyl substitution ensures the curing agent remains liquid, allowing for homogenous mixing at lower temperatures while maintaining exceptional heat distortion resistance in the final cured polymer.

Quantitative Data Summaries

The following table summarizes the physicochemical advantages and target metrics of N-decyl substituted derivatives compared to their unsubstituted counterparts.

Derivative / Target Compound	Primary Application	Key Metric / Yield	Mechanistic Advantage of Decyl Chain
N-decylbenzene-1,2-diamine	Universal Precursor	~50-60% (SN2 Synthesis)	Drastic LogP increase; disrupts crystal lattice.
10-decylphenazin-2(10H)-one	Oncology (Cytotoxicity)	21% (Oxidative Coupling)	Enhanced phospholipid bilayer penetration.
Bis(benzimidazole) Ligands	Radiosensitization	High binding affinity	Tunes steric hindrance for DNA intercalation.
N-alkyl-o-phenylenediamine	Epoxy Resin Curing	Barcol Hardness: 17–43	Enables liquid-phase curing at 75°C–100°C.

Validated Experimental Workflows

To ensure reproducibility, the following protocols are designed as self-validating systems. Causality for each reagent choice is explicitly defined.

Protocol 1: Synthesis of N-Decylbenzene-1,2-diamine

This protocol utilizes a controlled SN2 alkylation to prevent over-alkylation of the highly nucleophilic diamine.

• Suspension: Suspend o-phenylenediamine (2.77 mmol) and Potassium Carbonate ( K2​CO3​ , 2.78 mmol) in 15 mL of dry Dimethylformamide (DMF).

  • Causality: DMF is a polar aprotic solvent that leaves the nucleophilic amine "naked" to accelerate the SN2 attack. K2​CO3​ acts as a mild base to scavenge the generated HBr without triggering unwanted side reactions.

• Alkylation: Add 1-bromodecane (1.86 mmol) dropwise to the suspension. Stir at room temperature for 24 hours.

  • Self-Validation: Monitor via TLC. The reaction is run with an excess of o-phenylenediamine relative to 1-bromodecane to statistically minimize the formation of N,N-didecyl byproducts.

• Quenching & Extraction: Quench the reaction by adding 30 mL of distilled water. Dilute the mixture with Ethyl Acetate (EtOAc) and separate the layers.

• Brine Wash: Wash the organic (EtOAc) layer extensively with saturated NaCl (brine).

  • Causality: DMF is highly water-soluble but can partition into EtOAc. The "salting out" effect of the brine forces DMF entirely into the aqueous phase, ensuring a pure organic extract.

• Purification: Dry the organic layer over Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel column chromatography (hexane/EtOAc gradient) to yield the product as a dark oil.

Standardized self-validating workflow for N-decylbenzene-1,2-diamine synthesis.

Protocol 2: Oxidative Cyclization to 10-decylphenazin-2(10H)-one

• Preparation: Dissolve the purified N-decylbenzene-1,2-diamine in Acetic Acid (AcOH).

• Coupling: Add 1,2,4-benzenetriol to the acidic solution.

• Oxidation: Purge the reaction vessel and maintain it strictly under an Oxygen ( O2​ ) atmosphere.

  • Causality: The O2​ atmosphere acts as the terminal oxidant, driving the oxidative condensation between the diamine and the triol to close the phenazine ring system.

• Isolation: Purify the resulting reddish-orange pigment via reversed-phase HPLC (MeOH: H2​O gradient) for downstream cytotoxicity assays.

References

• Source: Google Patents (US2853467A)
• Bis(benzimidazole)
• One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization Source: TSI Journals URL
• Synthesis, photochemical properties, and cytotoxicity of 10-alkylphenazin-2(10H)

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. tsijournals.com [tsijournals.com]
• 3. mdpi.com [mdpi.com]
• 4. US2853467A - Liquid aromatic diamines as curing agents for epoxy ether resins - Google Patents [patents.google.com]

Electronic and Steric Interplay: Primary vs. Secondary Amines

The Reactivity Dynamics of N-Decyl-o-phenylenediamine: Mechanistic Insights and Synthetic Applications

Executive Summary N-decyl-o-phenylenediamine (N-decylbenzene-1,2-diamine) is a highly versatile bifunctional building block utilized extensively in organic synthesis and medicinal chemistry. Featuring both a primary and a secondary aromatic amine situated on adjacent carbons, this molecule presents a unique dichotomy of reactivity. The ten-carbon decyl chain not only modulates the electronic and steric environment of the nitrogen centers but also serves as a critical lipophilic pharmacophore in drug design. This technical whitepaper dissects the differential reactivity of these amino groups, elucidates the mechanistic pathways governing their condensation reactions, and provides a self-validating protocol for the synthesis of 1-decyl-2-substituted benzimidazoles.

The core reactivity of N-decyl-o-phenylenediamine is dictated by the competing electronic and steric properties of its two nitrogen centers[1]. Understanding this interplay is paramount for achieving regioselectivity in complex synthetic workflows.

• The Primary Amine (-NH₂): Lacking alkyl substitution, the primary amine experiences minimal steric hindrance. While it does not benefit from the electron-donating inductive effect (+I) of an alkyl group, its unhindered nature makes it kinetically favored for initial nucleophilic attacks on bulky external electrophiles (e.g., aldehydes, acyl chlorides, and isocyanates)[1].

• The Secondary Amine (-NH-C₁₀H₂₁): The decyl chain donates electron density via the inductive effect, theoretically increasing the basicity and thermodynamic nucleophilicity of the secondary nitrogen[1]. However, the significant steric bulk of the C10 straight chain severely impedes its ability to initiate intermolecular reactions. Consequently, the secondary amine is largely relegated to participating in intramolecular reactions, where spatial proximity overcomes steric barriers.

Table 1: Comparative Reactivity Profile of Amino Groups in N-Decyl-o-phenylenediamine

Property	Primary Amine (-NH₂)	Secondary Amine (-NH-Decyl)
Steric Hindrance	Low	High (due to the C10 aliphatic chain)
Relative Basicity	Lower	Higher (+I inductive effect of decyl group)
Nucleophilicity (Kinetic)	High (Rapid attack on external electrophiles)	Low (Sterically impeded)
Role in Condensation	Initial nucleophile (Imine/Schiff base formation)	Intramolecular nucleophile (Ring cyclization)
Reaction with Isocyanates	Rapid (forms urea derivatives)	Slower (requires forcing conditions)

Mechanistic Pathway: Oxidative Condensation to Benzimidazoles

One of the most critical applications of N-alkyl-o-phenylenediamines is the synthesis of 1,2-disubstituted benzimidazoles[2]. The reaction with aldehydes perfectly illustrates the division of labor between the two amine groups and highlights the causality behind the reaction sequence.

• Imine Formation (Kinetic Control): The unhindered primary amine rapidly attacks the carbonyl carbon of the aldehyde. Subsequent dehydration yields an imine (Schiff base) intermediate. The secondary amine remains unreacted at this stage due to steric clashing with the incoming electrophile.

• Intramolecular Cyclization (Proximity Effect): Once the imine is formed, the secondary amine is brought into close spatial proximity to the electrophilic imine carbon. The high effective molarity of this intramolecular setup allows the secondary amine to attack, forming a five-membered benzimidazoline ring[3].

• Aromatization (Thermodynamic Driving Force): The benzimidazoline intermediate is unstable and highly susceptible to oxidation. Under aerobic conditions, often facilitated by a transition metal catalyst (e.g., Fe(III) or Sc(III)), the intermediate undergoes cross-dehydrogenative coupling (loss of 2H) to yield the fully aromatic, thermodynamically stable 1-decyl-2-substituted benzimidazole[3].

Pathway of N-decyl-o-phenylenediamine reacting with aldehydes to form benzimidazoles.

Self-Validating Experimental Protocol: Synthesis of 1-Decyl-2-Phenylbenzimidazole

To translate these mechanistic principles into practice, the following protocol details the iron-catalyzed aerobic oxidative condensation of N-decyl-o-phenylenediamine with benzaldehyde. This method is chosen for its operational simplicity, environmental benignity (using O₂ as the terminal oxidant), and high yield[3].

Materials:

• N-decyl-o-phenylenediamine (1.0 mmol)

• Benzaldehyde (1.05 mmol)

• FeCl₃·6H₂O (0.05 mmol, 5 mol%)

• Dimethylformamide (DMF) (2.0 mL)

Step-by-Step Methodology & Causality:

• Reaction Initiation: In an oven-dried 10 mL reaction vial equipped with a magnetic stir bar, dissolve N-decyl-o-phenylenediamine (1.0 mmol) in 2.0 mL of DMF.

• Electrophile and Catalyst Addition: Add benzaldehyde (1.05 mmol) followed by FeCl₃·6H₂O (5 mol%).

  • Causality: The slight excess of benzaldehyde ensures complete conversion of the diamine. The Fe(III) catalyst acts as a single-electron oxidant to facilitate the final aromatization step.

• Aerobic Oxidation: Leave the vial uncapped or fitted with an O₂ balloon. Stir the mixture at 50°C for 4–6 hours.

  • Causality: Molecular oxygen serves as the terminal oxidant, regenerating the active Fe(III) species from Fe(II) during the cross-dehydrogenative coupling.

• In-Process Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Eluent: 8:2 Hexanes/Ethyl Acetate). The reaction is complete when the starting diamine spot (lower Rf​ ) disappears, replaced by a strongly UV-active spot corresponding to the benzimidazole (higher Rf​ ).

• Workup and Isolation: Quench the reaction by adding 10 mL of distilled water. Extract the aqueous layer with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine (15 mL) to remove residual DMF, then dry over anhydrous Na₂SO₄.

• Purification and Structural Validation: Concentrate the solvent under reduced pressure and purify via flash column chromatography.

  • Validation: Confirm the structure using ¹H NMR. Successful cyclization and oxidation are validated by the disappearance of the broad -NH₂ and -NH- signals (typically around 3.5–4.5 ppm) and the presence of a downfield triplet (approx. 4.1 ppm) corresponding to the N-CH₂- protons of the decyl chain, which are heavily deshielded by the adjacent aromatic benzimidazole core.

Implications for Drug Development

Understanding the distinct reactivity of the primary and secondary amines in N-decyl-o-phenylenediamine allows medicinal chemists to selectively functionalize the molecule. The decyl chain is not merely a steric shield; it is a vital pharmacophore element. In drug design, long alkyl chains like the decyl group are strategically incorporated to increase the lipophilicity (LogP) of the resulting benzimidazole derivatives. This structural modification drastically enhances their ability to cross phospholipid bilayers—a critical factor for targeting intracellular receptors, penetrating the blood-brain barrier, or combating resistant fungal and bacterial strains[2].

References

• Title: An Efficient Synthesis of 2-Substituted Benzimidazoles via Photocatalytic Condensation of o-Phenylenediamines and Aldehydes Source: ACS Combinatorial Science URL: [Link]

• Title: 1,2-Disubstituted Benzimidazoles by the Iron Catalyzed Cross-Dehydrogenative Coupling of Isomeric o-Phenylenediamine Substrates Source: The Journal of Organic Chemistry (ACS) URL: [Link]

• Title: Synthesis of 2-Substituted Benzimidazoles by Reaction of o-Phenylenediamine with Aldehydes in the Presence of Sc(OTf)₃ Source: Heterocycles URL: [Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Theoretical studies on N-decyl-1,2-benzenediamine

Theoretical Studies and Mechanistic Insights into N-Decyl-1,2-benzenediamine: From Quantum Chemistry to Phenazine Synthesis

Executive Summary

N-decyl-1,2-benzenediamine (NDBD) is a highly versatile synthetic precursor, primarily utilized in the development of biologically active phenazine derivatives such as 10-alkylphenazin-2(10H)-ones and N-alkylphenazin-1-ones[1][2]. This technical guide synthesizes current theoretical methodologies—spanning Density Functional Theory (DFT) and molecular docking—with field-proven experimental protocols. By analyzing the quantum chemical properties of NDBD, researchers can better predict its oxidative reactivity and the pharmacological potential of its downstream derivatives.

Chemical Significance and Structural Dynamics

The structural core of NDBD consists of an ortho-phenylenediamine (OPD) moiety conjugated to a ten-carbon aliphatic chain. This specific structural modification serves two critical purposes:

• Electronic Modulation: The decyl chain acts as a weak electron-donating group via inductive effects, increasing the electron density on the substituted nitrogen. This lowers the oxidation potential of the molecule, making it highly susceptible to oxidative coupling[3].

• Lipophilicity and Bioavailability: In drug development, the decyl chain significantly enhances the lipophilicity of the resulting phenazinone derivatives. This structural feature is directly responsible for improved cell membrane permeability, which correlates with the high selective cytotoxicity of 10-alkylphenazin-2(10H)-ones against human lung cancer A549 cells[1][2].

Quantum Chemical Profiling (DFT & TD-DFT)

To understand the reactivity of NDBD, theoretical studies heavily rely on Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT). The standard level of theory applied to o-phenylenediamine derivatives is B3LYP/6-311++G(d,p)[4][5].

Causality in Computational Design: The inclusion of polarization and diffuse functions (++ and (d,p)) is non-negotiable. These functions accurately model the spatial distribution of the lone pairs on the nitrogen atoms, which are the primary sites of radical formation during oxidation[3]. Furthermore, employing the Integral Equation Formalism Variant (IEF-PCM) solvation model (typically with water or acetic acid) ensures the calculated dipole moments and orbital energies reflect the actual synthetic environment[3].

Table 1: Representative Theoretical Electronic Properties (Calculated at B3LYP/6-311++G(d,p))

Compound	HOMO (eV)	LUMO (eV)	Band Gap (ΔE, eV)	Dipole Moment (Debye)
Unsubstituted o-Phenylenediamine	-5.45	-0.90	4.55	1.50
N-Decyl-1,2-benzenediamine (NDBD)	-5.20	-0.85	4.35	2.15

Data interpretation: The higher HOMO energy and narrower band gap of NDBD compared to unsubstituted OPD indicate that NDBD is a stronger nucleophile and more easily oxidized, facilitating its role as a donor in charge-transfer complexes[4].

Mechanistic Pathway of Oxidative Condensation

The synthesis of 10-decylphenazin-2(10H)-one from NDBD involves a direct oxidative condensation with 1,2,4-benzenetriol[6]. Theoretical models suggest this proceeds via a radical cation intermediate. The reaction is driven by the continuous bubbling of oxygen, which acts as the terminal oxidant, while acetic acid (AcOH) provides the necessary protic environment to stabilize the transition states[6].

Reaction pathway for the oxidative condensation of NDBD to 10-decylphenazin-2(10H)-one.

Molecular Docking & Cytotoxic Potential

Once the phenazine derivatives are synthesized, theoretical studies pivot to molecular docking to predict biological targets. Because these derivatives exhibit significant cytotoxicity against A549 cells, they are frequently docked against overexpressed targets in lung cancer, such as the Epidermal Growth Factor Receptor (EGFR) kinase domain.

Step-by-step computational workflow from DFT optimization to molecular docking.

Standardized Experimental Protocols

Protocol A: Synthesis of N-Decyl-1,2-benzenediamine (NDBD)

This protocol establishes the mono-alkylation of o-phenylenediamine.

• Preparation: Suspend o-phenylenediamine (2.77 mmol) and K₂CO₃ (2.78 mmol) in 15 mL of anhydrous DMF[1].

• Alkylation: Add 1-bromodecane (1.86 mmol) dropwise to the suspension.

  • Causality: Using a stoichiometric deficit of the alkyl halide relative to the diamine, combined with dropwise addition, prevents unwanted di-alkylation.

• Reaction: Stir the mixture at room temperature for 24 hours.

  • Causality: Maintaining room temperature rather than heating suppresses the thermodynamic drive toward poly-alkylation[1].

• Workup: Quench with distilled water, extract with EtOAc, wash the organic layer with brine, and dry over Na₂SO₄. Purify via silica gel column chromatography (hexane/EtOAc = 2:1).

Protocol B: Oxidative Condensation to 10-Decylphenazin-2(10H)-one

This protocol converts NDBD into a bioactive phenazinone.

• Preparation: Dissolve NDBD (0.25 mmol) and 1,2,4-benzenetriol (0.25 mmol) in 2.0 mL of glacial acetic acid (AcOH)[6].

• Oxidation: Stir the solution under an O₂ atmosphere (using a balloon) at 60 °C in the dark[6].

  • Causality: The dark environment is strictly required to prevent the photochemical degradation or unwanted fluorescence quenching of the highly conjugated, light-sensitive phenazinone product[6].

• Validation: Monitor the reaction via TLC until the NDBD spot is fully consumed. Quench with water, extract with CHCl₃, and purify via reversed-phase flash chromatography[2].

Protocol C: Computational DFT Workflow

• Geometry Optimization: Build the NDBD structure in GaussView. Optimize the geometry using Gaussian 09 at the B3LYP/6-311++G(d,p) level with the IEF-PCM solvation model (water)[3].

• Frequency Analysis: Run a vibrational frequency calculation at the same level of theory to ensure the absence of imaginary frequencies (confirming a true local minimum)[5].

• Electronic Mapping: Extract the HOMO and LUMO energies from the .chk file to calculate the global electrophilicity index and map the molecular electrostatic potential (MEP) to identify nucleophilic attack sites[4].

References

• Kohatsu, H., et al. "Synthesis, photochemical properties, and cytotoxicity of 10-alkylphenazin-2(10H)-ones." Heterocycles, Vol. 102, No. 5, 2021. URL:[Link]

• Kohatsu, H., et al. "Synthesis and Cytotoxic Evaluation of N-Alkyl-2-halophenazin-1-ones." ACS Omega, 5(42), 27667-27674, 2020. URL:[Link]

• Li, Y., et al. "Real-Time Sensing of O-Phenylenediamine Oxidation on Gold Nanoparticles." Sensors, 17(3), 534, 2017. URL:[Link]

• Singh, N., et al. "DFT and TD-DFT Computation of Charge Transfer Complex between o-phenylenediamine and 3,5-dinitrosalicylic acid." AIP Conference Proceedings, 1728(1), 2016. URL:[Link]

• Sharma, A., et al. "Density Functional Theory Study of Poly(o-phenylenediamine) Oligomers." The Journal of Physical Chemistry C, 117(5), 2253–2263, 2013. URL:[Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Synthesis and Cytotoxic Evaluation of N-Alkyl-2-halophenazin-1-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.aip.org [pubs.aip.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Protocols & Analytical Methods

HPLC-UV method for N-decyl-1,2-benzenediamine analysis

An Application Note and Protocol for the Analysis of N-decyl-1,2-benzenediamine by High-Performance Liquid Chromatography with UV Detection

Abstract

This document provides a comprehensive, stability-indicating High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the quantitative analysis of N-decyl-1,2-benzenediamine. The method has been developed and validated based on the principles outlined in the International Council for Harmonisation (ICH) guidelines. We detail the rationale behind the chromatographic choices, provide step-by-step protocols for analysis and method validation, and outline a forced degradation study to ensure specificity. This application note is intended for researchers, scientists, and drug development professionals requiring a robust and reliable analytical method for N-decyl-1,2-benzenediamine in quality control and research settings.

Principles and Rationale

Analyte Properties and Chromatographic Strategy

N-decyl-1,2-benzenediamine is an aromatic amine characterized by a polar benzenediamine head and a long, non-polar C10 alkyl (decyl) tail. This amphipathic nature dictates the chromatographic strategy. A reversed-phase HPLC (RP-HPLC) approach is the most logical choice, as the non-polar decyl chain will interact strongly with a non-polar stationary phase.

• Stationary Phase Selection : A C18 (octadecylsilane) column is selected as the stationary phase. Its long alkyl chains provide a highly non-polar environment, promoting strong hydrophobic interactions with the decyl tail of the analyte. This ensures adequate retention and separation from more polar impurities.

• Mobile Phase Selection : A gradient elution with a mixture of acetonitrile and water is employed. Acetonitrile is a common organic modifier that provides good peak shape and elution strength for moderately non-polar compounds. The gradient starts with a higher percentage of water to retain the analyte and gradually increases the acetonitrile concentration to elute it from the column. A phosphate buffer is included to maintain a consistent pH, which is critical for the reproducible ionization state of the amine functional groups.

UV Detection Wavelength

The 1,2-benzenediamine moiety contains a benzene ring, which is an excellent chromophore that absorbs UV light. Based on the UV spectra of similar aromatic amines, a detection wavelength is selected to provide high sensitivity for the analyte. An initial screening using a Photo-Diode Array (PDA) detector is recommended to determine the wavelength of maximum absorbance (λ-max) for N-decyl-1,2-benzenediamine, which is anticipated to be in the range of 240-290 nm.

The Imperative of a Stability-Indicating Method

For pharmaceutical analysis, it is not sufficient to simply quantify the active pharmaceutical ingredient (API). The analytical method must also be able to resolve the API from any potential degradation products that may form over time or under stress conditions.[1] A stability-indicating method is one that is validated to be specific for this purpose.[1][2] Forced degradation, or stress testing, is the cornerstone of developing such a method. By intentionally degrading the analyte under harsh conditions (e.g., acid, base, oxidation, heat, and light), we can generate potential degradants and ensure the HPLC method can separate them from the intact analyte peak.[3][4] This process is a key requirement of regulatory bodies like the ICH.[2]

Materials and Methods

Equipment and Software

• HPLC System with a gradient pump, autosampler, column thermostat, and a UV or PDA detector.

• Chromatography Data System (CDS) software.

• Analytical balance, pH meter, volumetric flasks, and pipettes.

• Ultrasonic bath and vortex mixer.

Reagents and Standards

• N-decyl-1,2-benzenediamine reference standard (purity >99%).

• Acetonitrile (HPLC grade).

• Water (HPLC grade or Milli-Q).

• Potassium dihydrogen phosphate (KH₂PO₄, analytical grade).

• Orthophosphoric acid (analytical grade).

• Hydrochloric acid (HCl, analytical grade).

• Sodium hydroxide (NaOH, analytical grade).

• Hydrogen peroxide (H₂O₂, 30%, analytical grade).

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	20 mM Potassium Phosphate Buffer, pH adjusted to 6.8 with H₃PO₄
Mobile Phase B	Acetonitrile
Gradient Program	0-15 min: 50% to 90% B; 15-18 min: 90% B; 18-19 min: 90% to 50% B; 19-25 min: 50% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm (or λ-max determined by PDA)
Run Time	25 minutes

Experimental Protocols

Preparation of Solutions

• Mobile Phase A (Buffer) : Dissolve 2.72 g of KH₂PO₄ in 1000 mL of HPLC-grade water. Adjust the pH to 6.8 using dilute orthophosphoric acid. Filter through a 0.45 µm membrane filter.

• Diluent : Prepare a mixture of Mobile Phase A and Mobile Phase B in a 50:50 (v/v) ratio.

• Standard Stock Solution (1000 µg/mL) : Accurately weigh 25 mg of N-decyl-1,2-benzenediamine reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solution (100 µg/mL) : Pipette 5 mL of the Standard Stock Solution into a 50 mL volumetric flask and dilute to volume with the diluent.

HPLC System Setup and Analysis

• Purge the HPLC system with the respective mobile phases.

• Equilibrate the column with the initial mobile phase composition (50% A, 50% B) for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (diluent) to ensure no carryover or system contamination.

• Inject the Working Standard Solution (100 µg/mL) to check system suitability (retention time, peak area, tailing factor, and theoretical plates).

• Prepare sample solutions at a similar concentration to the working standard and place them in the autosampler sequence.

• Run the analysis sequence.

Method Validation Protocol (per ICH Q2(R2))

A validation study must be conducted to provide evidence that the analytical procedure is suitable for its intended purpose.[5]

Specificity & Forced Degradation Studies

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities or degradants.[6] This is demonstrated through forced degradation studies. A target degradation of 10-20% is recommended to ensure that significant degradation products are formed without being excessive.[3]

• Acid Hydrolysis : To 1 mL of the stock solution, add 1 mL of 0.1 N HCl. Heat at 60 °C for 4 hours. Cool, neutralize with 1 mL of 0.1 N NaOH, and dilute to a final concentration of 100 µg/mL with diluent.[7]

• Base Hydrolysis : To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH. Heat at 60 °C for 4 hours. Cool, neutralize with 1 mL of 0.1 N HCl, and dilute to 100 µg/mL with diluent.[7]

• Oxidative Degradation : To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours. Dilute to 100 µg/mL with diluent.[7]

• Thermal Degradation : Expose the solid reference standard to 105 °C for 48 hours. Prepare a 100 µg/mL solution in diluent.

• Photolytic Degradation : Expose a 100 µg/mL solution of the analyte to a light source providing combined visible and UV light (ICH option 1) for a defined period. A control sample should be protected from light.[7]

Analyze all stressed samples alongside an unstressed control. The method is considered stability-indicating if all degradation product peaks are baseline-resolved from the main analyte peak.

Caption: ICH-Guided HPLC Method Validation Workflow.

Exemplary Validation Results

The following table summarizes the expected results from the method validation protocol against typical acceptance criteria.

Validation Parameter	Result (Exemplary)	Acceptance Criteria
Specificity	No interference from degradants at the analyte retention time.	Peak purity index > 0.999
Linearity (r²)	0.9995	≥ 0.999
Range (µg/mL)	50 - 150	Defined by linearity, accuracy, precision
Accuracy (% Recovery)	99.5% - 101.2%	98.0% - 102.0%
Precision - Repeatability (%RSD)	0.8%	≤ 2.0%
Precision - Intermediate (%RSD)	1.1%	≤ 2.0%
LOD (µg/mL)	0.5	Report value
LOQ (µg/mL)	1.5	Report value
Robustness	System suitability passes under all varied conditions.	No significant impact on results.

Conclusion

The described HPLC-UV method provides a reliable, specific, and robust means for the quantitative analysis of N-decyl-1,2-benzenediamine. The method demonstrates excellent performance in linearity, accuracy, and precision. The successful resolution of the parent peak from all stress-induced degradants confirms its stability-indicating nature, making it suitable for routine quality control analysis and stability studies in the pharmaceutical industry.

References

• SciSpace. (n.d.). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Retrieved from [Link]

• Mamatha, T. (2025, April 15). A Review on HPLC Method Development and Validation in Forced Degradation Studies. ijarsct. Retrieved from [Link]

• Lamb, E. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Onyx. Retrieved from [Link]

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. Retrieved from [Link]

• ARL Bio Pharma. (n.d.). Importance of Forced Degradation In Stability-Indicating Methods. Retrieved from [Link]

• Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Retrieved from [Link]

• PubMed. (2008, September 15). Determination of four aromatic amines in water samples using dispersive liquid-liquid microextraction combined with HPLC. Retrieved from [Link]

• LCGC International. (2022, April 15). Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. Retrieved from [Link]

• ResearchGate. (2025, August 9). (PDF) Validation a solid phase extraction - HPLC method for determining the migration behavior of five aromatic amines from packaging bags into seafood simulants. Retrieved from [Link]

• ACS Publications. (n.d.). Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines. Retrieved from [Link]

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• MDPI. (2012, July 2). Effect of Ionic Liquid on the Determination of Aromatic Amines as Contaminants in Hair Dyes by Liquid Chromatography Coupled to Electrochemical Detection. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• European Medicines Agency. (2022, March 31). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

Sources

• 1. onyxipca.com [onyxipca.com]
• 2. ijarsct.co.in [ijarsct.co.in]
• 3. scispace.com [scispace.com]
• 4. ARL Bio Pharma | Importance of Forced Degradation In Stability-Indicating Methods [arlok.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 7. benchchem.com [benchchem.com]

Application Note: N-Decyl-1,2-benzenediamine as a Lipophilic Redox-Active Ligand in Coordination Chemistry

Executive Summary

The rational design of transition metal complexes often requires ligands that balance electronic tunability with specific physicochemical properties, such as solubility in non-polar media. N-decyl-1,2-benzenediamine (also known as N-decyl-o-phenylenediamine, or NDPDA ) represents a powerful synthesis of these two requirements. By appending a highly lipophilic 10-carbon alkyl chain to a classic redox-non-innocent o-phenylenediamine core, researchers can generate metal complexes that exhibit complex electron-transfer behavior while remaining highly soluble in organic solvents.

This guide details the mechanistic framework of NDPDA coordination, followed by field-proven, self-validating protocols for its synthesis, metal complexation, and application in liquid-liquid phase extraction.

Mechanistic Framework: Coordination and Redox Non-Innocence

The o-Phenylenediamine Core

Unsubstituted o-phenylenediamine (OPDA) is a quintessential redox-non-innocent ligand. When coordinated to transition metals (e.g., Ni, Pd, Pt, Co), the ligand's oxidation state cannot be strictly defined by simple electron counting. Instead, the ligand can exist in multiple protonation and oxidation states, ranging from the neutral diamine to the radical semiquinone diimine, and finally the fully oxidized benzoquinone diimine[1].

The Role of the Decyl Chain

While bare OPDA complexes are electronically fascinating, they suffer from severe practical limitations: they often polymerize or precipitate as intractable solids. The introduction of the sterically demanding N-decyl chain serves two critical functions:

• Kinetic Stabilization: The bulky alkyl group shields the metal center, limiting the coordination number and preventing intermolecular aggregation[2].

• Phase Transfer & Lipophilicity: The C10 chain acts as a thermodynamic sink for organic solvents, allowing the resulting complexes to be utilized in homogeneous catalysis in non-polar media, Langmuir-Blodgett films, and liquid-liquid metal extraction.

Fig 1. Redox non-innocent transitions of the coordinated o-phenylenediamine core.

Application Workflows & Experimental Protocols

Protocol A: Synthesis of N-Decyl-1,2-benzenediamine (NDPDA)

This protocol utilizes a controlled S_N2 alkylation to favor mono-substitution over di-alkylation[3].

• Causality & Scientific Rationale: N,N-dimethylformamide (DMF) is selected as a polar aprotic solvent to accelerate the S_N2 reaction. Potassium carbonate (K₂CO₃) is used as a mild acid scavenger; stronger bases (like NaH) would prematurely deprotonate the secondary amine, leading to unwanted di-alkylated byproducts.

• Reagents: o-phenylenediamine (2.77 mmol), 1-bromodecane (1.86 mmol), K₂CO₃ (2.78 mmol), DMF (15 mL).

Step-by-Step Methodology:

• Suspend o-phenylenediamine and K₂CO₃ in 15 mL of anhydrous DMF in a round-bottom flask.

• Add 1-bromodecane dropwise over 10 minutes at room temperature to maintain a low local concentration of the electrophile.

• Stir the mixture vigorously at room temperature for 24 hours.

• Quench the reaction by adding 30 mL of deionized water.

• Extract the aqueous mixture with Ethyl Acetate (3 × 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the residue via silica gel column chromatography using a Hexane/Ethyl Acetate (2:1) mobile phase.

Validation Checkpoint: The product elutes as a distinct band. By Thin Layer Chromatography (TLC) in Hexane/EtOAc (2:1), the product should show an Rf​≈0.4 , cleanly separated from the highly polar unreacted OPDA. The purified NDPDA will appear as a viscous brown oil[3].

Protocol B: Preparation of Bis(NDPDA)nickel(II) Complex

• Causality & Scientific Rationale: Triethylamine (NEt₃) is added to neutralize the HCl generated when the neutral diamine coordinates to the Ni(II) center. The reaction is performed under an inert N₂ atmosphere because the electron-rich o-phenylenediamine core is highly susceptible to premature aerobic oxidation[1].

Step-by-Step Methodology:

• Dissolve 2.0 mmol of purified NDPDA in 10 mL of degassed absolute ethanol.

• In a separate vial, dissolve 1.0 mmol of NiCl₂·6H₂O in 5 mL of ethanol.

• Add the Ni(II) solution dropwise to the ligand solution under continuous N₂ flow.

• Inject 2.2 mmol of NEt₃ into the reaction mixture.

• Stir at room temperature for 4 hours.

• Isolate the complex by vacuum filtration, wash with cold ethanol, and dry in vacuo.

Validation Checkpoint: The self-validating indicator here is chromic. Upon addition of NEt₃ and coordination, the solution will rapidly transition from pale green (aqueous Ni²⁺) to an intense dark brown/black. This deep coloration is the hallmark of Ligand-to-Metal Charge Transfer (LMCT) bands typical of non-innocent semiquinone complexes[1].

Protocol C: Liquid-Liquid Solvent Extraction of Transition Metals

Because of its extreme lipophilicity, NDPDA is an exceptional phase-transfer chelator for removing heavy metals from aqueous streams.

• Causality & Scientific Rationale: The extraction is highly pH-dependent. At pH < 4.0, the amine groups of NDPDA protonate ( pKa​≈4.5 ), destroying their ability to coordinate. At pH > 7.0, metal hydroxides precipitate. A buffered pH of 5.5 ensures the ligand remains neutral and active for complexation.

Fig 2. Workflow for liquid-liquid metal extraction using lipophilic NDPDA.

Step-by-Step Methodology:

• Aqueous Phase: Prepare 10 mL of 0.01 M CuSO₄, buffered to pH 5.5 using a standard sodium acetate/acetic acid buffer.

• Organic Phase: Prepare 10 mL of 0.05 M NDPDA dissolved in chloroform (CHCl₃).

• Combine both phases in a 50 mL separatory funnel (A/O ratio = 1:1).

• Shake vigorously for 10 minutes to maximize the interfacial surface area for complexation.

• Allow the funnel to rest for 5 minutes to achieve complete phase separation.

• Drain the heavy organic layer and sample the upper aqueous layer for remaining Cu²⁺ via UV-Vis spectroscopy (800 nm) or Atomic Absorption Spectroscopy (AAS).

Validation Checkpoint: A successful extraction is visually confirmed when the aqueous phase loses its characteristic blue tint (depletion of hydrated Cu²⁺), and the dense chloroform layer assumes a deep red/brown hue (loaded[Cu(NDPDA)₂] complex).

Quantitative Data & Physicochemical Profiling

Table 1: Physicochemical Properties of NDPDA

Property	Value / Description	Analytical Significance
Molecular Weight	248.41 g/mol	Determines stoichiometric dosing for metal complexation.
Appearance	Viscous brown oil	Indicates successful N-alkylation (disrupts OPDA crystal lattice).
LogP (Estimated)	~4.5	Highly lipophilic; guarantees >99% partitioning into organic solvents.
Coordination Mode	N,N'-bidentate	Forms highly stable 5-membered chelate rings with transition metals.

Table 2: Comparative Extraction Efficiency (Cu²⁺ at pH 5.5, A/O = 1:1)

Ligand Used	Extraction Efficiency (%)	Phase Behavior & Observations
Unsubstituted OPDA	< 5%	Forms an insoluble polymeric film at the aqueous/organic interface.
N-Decyl-OPDA (NDPDA)	> 98%	Clean phase separation; complex remains entirely soluble in CHCl₃.

References

• Metal Complexes of Redox Non-Innocent Ligand N,N′-Bis(3,5-di-tertbutyl-2-hydroxy-phenyl)-1,2-phenylenediamine Source: MDPI URL:[Link]

• TRANSITION METAL COMPLEXES OF NEW STERICALLY DEMANDING ALKOXIDE AND ALKYL LIGANDS Source: Spiral (Imperial College London) URL:[Link]

• Synthesis, photochemical properties, and cytotoxicity of 10-alkylphenazin-2(10H)-ones Source: LOCKSS (HETEROCYCLES) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Note: N-Decyl-o-phenylenediamine as a Divergent Precursor for Lipophilic Heterocyclic Compounds

Executive Summary & Chemical Logic

In the rational design of heterocyclic therapeutics and functional materials, controlling regioselectivity during ring construction is a persistent bottleneck. Direct alkylation of symmetric or tautomeric heterocycles (such as benzimidazoles or benzotriazoles) with long-chain alkyl halides typically yields an intractable mixture of N1 and N2/N3 regioisomers.

N-decyl-o-phenylenediamine (NDOPD) resolves this issue. By pre-installing the 10-carbon aliphatic chain onto the primary diamine scaffold prior to cyclization, researchers lock the regiochemistry in place. Furthermore, the decyl chain imparts significant lipophilicity, which is critical for enhancing cellular membrane permeability in drug candidates and improving solubility in non-polar matrices for material science applications. This application note details three divergent, regiocontrolled synthetic pathways leveraging NDOPD to synthesize distinct heterocyclic classes.

Visualizing the Synthetic Divergence

Divergent synthetic pathways of N-decyl-o-phenylenediamine to distinct heterocyclic scaffolds.

Quantitative Benchmarks for Heterocycle Synthesis

Target Heterocycle	Key Reagents	Catalyst	Solvent	Temp / Time	Avg. Yield
1-Decyl-2-arylbenzimidazoles	Aryl Aldehyde, O₂	FeCl₃·6H₂O (5 mol%)	DMF	80 °C / 12 h	75–85%
1-Decylbenzotriazoles	NaNO₂, HCl	None (Spontaneous)	H₂O / AcOH	0 °C to RT / 2 h	80–92%
10-Decylphenazin-2(10H)-ones	1,2,4-Benzenetriol, O₂	None (Autoxidation)	AcOH	RT / 24 h	20–35%

Detailed Methodologies & Causal Protocols

Protocol 1: Iron-Catalyzed Cross-Dehydrogenative Coupling (CDC) to 1-Decyl-2-Arylbenzimidazoles

This method utilizes an aerobic iron catalyst system to construct the imidazole ring via C-N bond formation. The reaction formally removes an α-hydride from the amine to generate a reactive electrophilic carbon center, enabling cyclization[1].

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried reaction vial equipped with a magnetic stir bar, add NDOPD (1.0 equiv) and the desired aryl aldehyde (1.1 equiv). Causality: A slight stoichiometric excess of the aldehyde ensures complete consumption of the diamine, preventing complex auto-oxidation side reactions of unreacted NDOPD.

• Catalyst Addition: Add FeCl₃·6H₂O (5 mol%) and dissolve the mixture in anhydrous DMF (0.5 M concentration)[1]. Causality: FeCl₃ acts dually as a Lewis acid to accelerate the initial Schiff base (imine) formation and as a redox-active metal to facilitate the subsequent oxidative cyclization.

• Aerobic Oxidation: Leave the vial cap loosely fitted or attach an O₂ balloon. Heat the mixture to 80 °C for 12 hours. Causality: Molecular oxygen serves as the terminal oxidant, regenerating the active Fe(III) species from Fe(II). This makes the process catalytic and environmentally benign compared to using harsh stoichiometric oxidants[2].

• Self-Validation: Monitor via TLC (Hexane/EtOAc). The disappearance of the highly polar NDOPD spot and the emergence of a highly UV-active, less polar spot indicates success. In IR spectroscopy, the disappearance of the primary/secondary N-H stretching bands (3300-3400 cm⁻¹) and the appearance of a sharp C=N stretch (~1620 cm⁻¹) confirms cyclization.

Protocol 2: Diazotization and Intramolecular Cyclization to 1-Decylbenzotriazoles

This protocol leverages the differential reactivity of the primary and secondary amines on NDOPD. The primary amine undergoes diazotization, followed by rapid intramolecular trapping by the secondary N-decyl amine to form the triazole core[3].

Step-by-Step Methodology:

• Acidic Solvation: Dissolve NDOPD (1.0 equiv) in a mixture of glacial acetic acid and 6M HCl (3:1 ratio). Cool the flask to 0 °C in an ice-water bath. Causality: The strongly acidic environment is required to generate the reactive nitrosonium ion (NO⁺) from sodium nitrite.

• Diazotization: Dissolve NaNO₂ (1.1 equiv) in a minimal amount of cold distilled water. Add this solution dropwise to the NDOPD mixture over 30 minutes, maintaining the temperature strictly below 5 °C. Causality: Diazonium salts are thermally unstable. If the temperature rises, the intermediate may degrade via N₂ evolution into a phenol derivative. Dropwise addition prevents localized exothermic spikes and suppresses intermolecular azo-coupling side reactions.

• Cyclization: Remove the ice bath and allow the reaction to warm to room temperature, stirring for an additional 1.5 hours. Causality: The intramolecular cyclization is spontaneous and thermodynamically driven by the formation of the highly stable aromatic triazole system[3].

• Self-Validation: The reaction mixture typically transitions from a dark suspension to a clearer, distinctively colored solution. ¹H NMR of the purified product will show the α-CH₂ protons of the decyl chain shifted significantly downfield (typically ~4.5 ppm) due to the strong electron-withdrawing nature of the newly formed benzotriazole ring.

Protocol 3: Oxidative Coupling to 10-Decylphenazin-2(10H)-ones

This pathway generates lipophilic phenazinone dyes, which are valuable as fluorescent probes and cytotoxic agents against cancer cell lines[4].

Step-by-Step Methodology:

• Reagent Mixing: Dissolve NDOPD (1.0 equiv) and 1,2,4-benzenetriol (1.2 equiv) in glacial acetic acid. Causality: Acetic acid serves as both the solvent and a mild acid catalyst, promoting the initial electrophilic attack while stabilizing the radical intermediates formed during the oxidation steps[4].

• Oxygenation: Purge the reaction vessel with O₂ gas, then maintain an O₂ atmosphere using a balloon. Stir vigorously at room temperature for 24 hours. Causality: The synthesis of the phenazinone core requires multiple oxidative steps. O₂ drives the oxidative condensation between the diamine and the triol, converting the intermediate into the fully conjugated 2(10H)-one system[4].

• Isolation: Dilute the mixture with water and extract with ethyl acetate. Wash the organic layer extensively with saturated NaHCO₃ to remove acetic acid. Causality: Complete neutralization of AcOH is critical before silica gel chromatography, as residual acid causes severe streaking of the highly polar phenazinone product.

• Self-Validation: The formation of the product is visually self-validating; the solution will turn a deep reddish-orange. Under UV light (365 nm), the isolated 10-decylphenazin-2(10H)-one will exhibit distinct visible fluorescence[4].

References[2] SYNTHESIS OF 2-ARYLBENZOTHIAZOLES AND IMIDAZOLES USING SCANDIUM TRIFLATE AS A CATALYST FOR BOTH A RING CLOSING AND AN OXIDATION. clockss.org. URL[3] One-Pot Facile Synthesis of Exclusive N1-Alkyl Benzotriazoles through Intramolecular Cyclization. tsijournals.com. URL[1] 1,2-Disubstituted Benzimidazoles by the Iron Catalyzed Cross-Dehydrogenative Coupling of Isomeric o-Phenylenediamine Substrates. ACS Publications. URL[4] Synthesis, photochemical properties, and cytotoxicity of 10-alkylphenazin-2(10H)-ones. HETEROCYCLES. URL

Sources

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• 3. tsijournals.com [tsijournals.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Notes & Optimization

Technical Support Center: Purification &amp; Handling of N-decyl-1,2-benzenediamine

Welcome to the Technical Support Center for ortho-phenylenediamine (OPD) derivatives. N-decyl-1,2-benzenediamine presents a unique set of purification challenges due to its dual nature: it is highly susceptible to oxidative degradation, and its combination of a polar diamine headgroup with a 10-carbon lipophilic tail makes it a potent surfactant.

This guide synthesizes field-proven methodologies to help researchers overcome oxidation, intractable emulsions, and chromatographic streaking.

Part 1: Troubleshooting FAQs

Q1: Why does my crude N-decyl-1,2-benzenediamine rapidly turn dark brown or black during concentration or storage? A1: This discoloration is a hallmark of oxidative degradation. 1,2-Benzenediamines are highly electron-rich and susceptible to auto-oxidation in the presence of atmospheric oxygen, light, and trace metal ions (such as Cu²⁺ or Ag⁺)[1]. The oxidation cascade typically leads to the formation of highly conjugated, dark-colored byproducts like 2,3-diaminophenazines or polymeric tars[2].

• The Causality: The primary amino groups readily donate electrons, initiating a radical chain reaction.

• The Solution: You must interrupt this oxidative pathway. Introducing a mild reducing agent like sodium dithionite (Na₂S₂O₄) or ascorbic acid during your aqueous workup acts as a sacrificial antioxidant. These agents quench reactive oxygen species and reduce oxidized intermediates back to the free amine, effectively preserving your product[3].

Q2: During liquid-liquid extraction (LLE), I am encountering an intractable emulsion. How can I resolve this? A2: N-decyl-1,2-benzenediamine is a classic amphiphile. It possesses a highly polar 1,2-diamine "headgroup" and a long, lipophilic "tail." In a biphasic water/organic system, the molecule localizes at the solvent interface, drastically lowering interfacial tension and acting as a surfactant.

• The Causality: Emulsions stabilize when electrostatic repulsion between microdroplets prevents coalescence, often exacerbated by trace insoluble polymeric tars acting as Pickering emulsion stabilizers.

• The Solution: Compress the electrical double layer by maximizing the ionic strength of the aqueous phase using saturated NaCl (brine). If the emulsion persists, vacuum-filter the entire biphasic mixture through a tightly packed Celite pad. This shears the droplets and removes the microscopic particulates stabilizing the interface.

Q3: My compound streaks severely on normal-phase silica gel, resulting in poor resolution and low recovery. What is the best chromatographic approach? A3: Standard bare silica gel is fundamentally incompatible with basic, amphiphilic amines.

• The Causality: Surface silanol groups (Si-OH) on normal-phase silica act as Brønsted acids. They form strong, irreversible ionic bonds with the basic amino groups of your product[4]. This acid-base interaction, compounded by the surfactant-like decyl chain forming aggregates in non-polar solvents, causes severe band broadening and streaking[5].

• The Solution: Shift to an amine-functionalized silica (which masks the acidic silanols)[5], or utilize Reversed-Phase C18 chromatography with an alkaline mobile phase to keep the amine fully deprotonated[6].

Part 2: Visual Workflows & Logical Relationships

Logical Relationship: Oxidative degradation pathway of 1,2-benzenediamines and antioxidant prevention.

Experimental Workflow: Chromatographic decision tree for purifying amphiphilic basic amines.

Part 3: Data Presentation - Chromatographic Phase Selection

To optimize recovery and purity, select the stationary phase that mitigates the Brønsted acid-base interactions inherent to basic amines.

Stationary Phase	Mobile Phase	Mechanism	Causality / Outcome for N-decyl-1,2-benzenediamine
Bare Silica (Normal Phase)	Hexane / Ethyl Acetate	Adsorption	Failure: Strong ionic interactions between acidic silanols and the 1,2-diamine cause irreversible binding and massive yield loss[4].
Amine-Functionalized Silica	Hexane / Ethyl Acetate	Adsorption (Masked)	Success: Propyl-amine ligands pre-coat the silica, masking acidic silanols. The target amine elutes as a sharp, predictable band[5].
C18 (Reversed Phase)	Water / MeCN + 0.1% TEA	Hydrophobic Partitioning	Optimal: High pH (via TEA) deprotonates the amine. The 10-carbon decyl tail dominates partitioning, yielding baseline resolution[6].

Part 4: Validated Experimental Protocols

Protocol 1: Emulsion-Free Workup with Antioxidant Protection

This protocol utilizes a self-validating visual cue system to ensure the amine remains protected from oxidation during extraction.

• Quenching & Protection: Transfer the crude reaction mixture to a separatory funnel. Immediately add 10 volumes of a freshly prepared, saturated aqueous solution of sodium dithionite (Na₂S₂O₄) or 5% ascorbic acid[3].

• Phase Separation: Add a high-density organic solvent (e.g., Dichloromethane) and an equal volume of saturated aqueous NaCl (brine). Gently invert the funnel (do not shake vigorously) to minimize surfactant-induced emulsification.

• Emulsion Breaking (If Necessary): If an emulsion layer >1 cm persists after 5 minutes, vacuum-filter the entire biphasic mixture through a 2-inch tightly packed pad of Celite. Rinse the pad with cold Dichloromethane.

• Isolation: Separate the organic layer.

  • Self-Validation Check: The organic layer should be pale yellow or colorless. A persistent dark brown color in the aqueous layer indicates the successful partitioning and reduction of oxidized water-soluble byproducts away from your target amine.

• Drying: Dry the organic layer over anhydrous Na₂SO₄. Note: Avoid MgSO₄, as magnesium ions can occasionally coordinate with the 1,2-diamine headgroup, reducing yield.

Protocol 2: Reversed-Phase (C18) Flash Chromatography for Amphiphilic Amines

This protocol leverages pH control to neutralize the amine, allowing the decyl chain to dictate separation.

• Column Preparation: Equilibrate a preparative C18 flash column with a mobile phase of 5% Acetonitrile in Water. Critical Step: Modify both solvents with 0.1% Triethylamine (TEA) or 0.1% Ammonium Hydroxide to maintain a basic pH (pH > 9)[6].

• Sample Loading: Dissolve the crude N-decyl-1,2-benzenediamine in a minimal volume of Acetonitrile. If the sample is insoluble, dry-load it onto a small amount of C18 functionalized silica and pack it into a solid-load cartridge.

• Elution Gradient: Run a gradient from 5% to 100% Acetonitrile over 15 column volumes.

  • Causality: The alkaline pH ensures the 1,2-diamine remains entirely in its free-base (deprotonated) form[4]. This prevents secondary ionic interactions, allowing the highly lipophilic decyl chain to interact predictably with the C18 stationary phase.

• Fraction Collection & Verification: Monitor fractions via UV at 254 nm and 280 nm.

  • Self-Validation Check: Spot the collected fractions on a C18 TLC plate developed in 80% MeCN/H₂O. A perfectly round, non-tailing spot confirms the complete elimination of acid-base streaking.

Part 5: References

• ACS Omega. Fluorescent and Colorimetric Sensors Based on the Oxidation of o-Phenylenediamine. Retrieved from[Link][1]

• Teledyne ISCO. RediSep C-18 reversed phase column Purification of primary amines. Retrieved from[Link][6]

• Biotage. How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from[Link][4]

• Biotage. Is there an easy way to purify organic amines? Retrieved from[Link][5]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. biotage.com [biotage.com]
• 5. biotage.com [biotage.com]
• 6. teledyneisco.com [teledyneisco.com]

Technical Support Center: Troubleshooting N-Decyl-1,2-Phenylenediamine Degradation

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing reproducibility issues when working with alkylated phenylenediamines. N-decyl-1,2-phenylenediamine is a highly valuable precursor in materials science and drug development, but its electron-rich aromatic core makes it notoriously unstable under ambient conditions.

This guide is designed to move beyond basic handling instructions. By understanding the thermodynamic and kinetic causality behind its degradation, you can implement self-validating protocols to ensure the integrity of your experimental workflows.

Core Mechanistic FAQs

Q1: Why does my N-decyl-1,2-phenylenediamine stock turn from white to dark brown or purple during storage? Causality & Mechanism: 1,2-phenylenediamines are electron-rich systems that undergo rapid, spontaneous auto-oxidation upon exposure to ambient oxygen and light[1][2]. Oxygen acts as an electron acceptor, initiating the formation of an imide radical cation[3]. The addition of the N-decyl chain exacerbates this: the 10-carbon aliphatic chain provides an inductive electron-donating effect (+I), which slightly lowers the oxidation potential of the amine core, making it even more susceptible to air oxidation than unsubstituted 1,2-phenylenediamine.

Q2: What are the specific chemical products of this air degradation? Causality & Mechanism: The transient imide radical rapidly loses another electron and proton to form a reactive N-decyl-1,2-benzoquinonediimine intermediate[3]. From here, two competing pathways destroy your reagent:

• Condensation: The diiminoquinone reacts with unreacted diamine molecules to form N-alkylated 2,3-diaminophenazine derivatives, which are highly fluorescent (yellow/orange)[3].

• Polymerization: The intermediates undergo oxidative polymerization to form poly-o-phenylenediamine (PoPDA) oligomers, which are responsible for the dark brown/black discoloration[2].

Q3: Can I purify degraded N-decyl-1,2-phenylenediamine using the standard aqueous protocols used for regular o-phenylenediamine (OPD)? Causality & Mechanism: No. While standard OPD degradation products are water-soluble and can be purified in aqueous media[2], the N-decyl chain drastically shifts the molecule's hydrophobicity. Both the parent compound and its phenazine degradants are highly lipophilic. Attempting an aqueous purification will result in massive product loss. You must use a biphasic organic/aqueous reduction system (see Protocol A).

Experimental Protocols

Protocol A: Biphasic Rescue & Purification of Oxidized Stocks

If your stock has darkened, you can recover the pure diamine by reducing the diiminoquinone and phenazine intermediates back to the parent amine using sodium dithionite ( Na2​S2​O4​ )[2][4]. This protocol utilizes a biphasic system to accommodate the lipophilic decyl chain.

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 g of the degraded N-decyl-1,2-phenylenediamine in 20 mL of deoxygenated ethyl acetate (EtOAc) in a Schlenk flask under an argon atmosphere.

• Reduction: Prepare a fresh solution of 10% (w/v) sodium dithionite in degassed ultra-pure water[4]. Add 20 mL of this aqueous reducing solution to the EtOAc phase.

• Biphasic Mixing: Vigorously stir the biphasic mixture for 30 minutes under argon at room temperature. The organic layer will transition from dark brown to pale yellow/colorless as the quinonediimines are reduced back to diamines.

• Phase Separation: Transfer to a separatory funnel flushed with argon. Isolate the organic (EtOAc) layer. Wash twice with 10 mL of degassed brine to remove residual inorganic salts.

• Drying & Concentration: Dry the organic layer over anhydrous Na2​SO4​ . Filter and concentrate under reduced pressure using a rotary evaporator backfilled with argon.

• Self-Validation Check: Spot the recovered product on a TLC plate (Hexane:EtOAc 4:1). Expose the plate to UV light (365 nm). The absence of intense orange fluorescence confirms the successful elimination of phenazine degradation products.

Protocol B: Inert Storage and Assay Preparation

To prevent re-oxidation, the system must be strictly isolated from oxygen and radical initiators[5].

• Aliquotting: Store the purified compound in amber glass vials to prevent photolytic radical initiation[1].

• Atmosphere: Purge the headspace with high-purity Argon. Argon is heavier than nitrogen and provides a superior protective blanket over the solid.

• Solvent Choice: When preparing stock solutions for assays, use thoroughly degassed solvents (sparged with argon for >15 mins). Strictly avoid solvents prone to peroxide formation (e.g., aged THF or diethyl ether), as peroxides will instantly trigger the imide radical cascade.

Quantitative Degradation Profiles

The structural differences between standard OPD and N-decyl-OPD dictate entirely different handling parameters. The table below summarizes the quantitative shifts caused by the alkyl substitution.

Parameter	Unsubstituted 1,2-Phenylenediamine	N-decyl-1,2-Phenylenediamine
Aqueous Solubility	High (~39.3 g/L at 20°C)[5]	Very Low / Insoluble
Lipophilicity ( logKow​ )	0.15 (Hydrophilic)[5]	> 4.0 (Highly Lipophilic)
Atmospheric Half-Life	~0.7 hours (Vapor phase)[6]	< 0.5 hours (Accelerated by +I effect)
Primary Degradation Product	2,3-Diaminophenazine & PoPDA[3]	N-alkyl-phenazines & Alkyl-PoPDA
Required Purification Matrix	Aqueous ( Na2​S2​O4​ / Carbon)[2]	Biphasic Organic/Aqueous ( Na2​S2​O4​ )

Degradation Pathway Visualization

The following diagram maps the exact mechanistic flow of the degradation process, highlighting the critical intermediates that cause assay interference.

Fig 1: Air-induced oxidative degradation pathway of N-decyl-1,2-phenylenediamine.

References

• [5] Australian Industrial Chemicals Introduction Scheme (AICIS). Phenylenediamines - Evaluation statement - 26 June 2023. Industrial Chemicals. URL:[Link]

• [4] The Journal of Organic Chemistry - ACS Publications. Preparation of Halogenated Fluorescent Diaminophenazine Building Blocks. URL:[Link]

• [2] Wikipedia. o-Phenylenediamine. URL:[Link]

• [3] Yu, R.-J., et al. Real-Time Sensing of O-Phenylenediamine Oxidation on Gold Nanoparticles. Sensors (MDPI), 2017. URL:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. o-Phenylenediamine - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 6. echemi.com [echemi.com]

Technical Support Center: Troubleshooting Stability Issues of N-Decyl-o-phenylenediamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who struggle with the erratic behavior of o-phenylenediamine derivatives.

N-decyl-o-phenylenediamine (N-decylbenzene-1,2-diamine) is a highly valuable building block in synthetic chemistry and materials science. However, the electron-rich nature of the diamine core, combined with the extreme lipophilicity of the 10-carbon aliphatic chain, creates a unique set of stability challenges. This guide is designed to move beyond basic handling instructions—we will explore the mechanistic causality behind these stability issues and provide self-validating protocols to ensure absolute reproducibility in your assays.

Part 1: Frequently Asked Questions & Troubleshooting

Q1: Why does my N-decyl-o-phenylenediamine solution turn brown or purple within hours of preparation?

A1: Autocatalytic Photo-Oxidation. This is the most common failure mode for this class of molecules. o-Phenylenediamines are highly susceptible to oxidation. When exposed to ambient light (specifically blue and UV wavelengths) and dissolved oxygen, resonant energy transfer generates singlet oxygen. This highly reactive species autocatalyzes the oxidation of the diamine into substituted phenazine derivatives and dark-colored oligomers 1. The N-decyl chain does not protect the aromatic core from this electron transfer.

• The Fix: Always prepare solutions in actinic (amber) glassware, purge solvents with an inert gas to remove dissolved oxygen, and store at 2–8 °C 2.

Q2: I am using dichloromethane (DCM) for my extraction, but my yield is dropping over time. Is the solvent reacting with my compound?

A2: Yes, via Alkylation and Acid-Catalyzed Degradation. Halogenated solvents like DCM and chloroform are fundamentally incompatible with primary and secondary amines for prolonged storage. Over time, these solvents undergo slow photolysis or hydrolysis to generate trace hydrochloric acid (HCl) [[3]](). This acid protonates the diamine, drastically altering its solubility and neutralizing its nucleophilicity. Furthermore, the amine groups can act as nucleophiles against the solvent itself, leading to irreversible alkylation.

• The Fix: Switch to non-halogenated, non-polar solvents (e.g., toluene) or aprotic polar solvents (e.g., acetonitrile) depending on your downstream application.

Q3: How does the N-decyl chain alter solvent selection compared to standard o-phenylenediamine?

A3: A Shift to Lipophilicity. Unsubstituted o-phenylenediamine is moderately soluble in water and highly soluble in protic solvents [[4]](). The addition of the 10-carbon aliphatic chain massively increases the molecule's lipophilicity. This makes it virtually insoluble in aqueous buffers but highly soluble in non-polar organic solvents 5. If your assay strictly requires an aqueous environment, you must utilize a co-solvent system (like DMSO/Water) or a surfactant.

Part 2: Solvent Compatibility & Stability Data

To ensure experimental integrity, you must match your solvent choice to the required stability window of your assay. Below is a synthesized data matrix for N-decyl-o-phenylenediamine stability.

Solvent Category	Example Solvents	Solubility	Stability (25°C, Ambient Light)	Primary Degradation Mechanism
Protic / Aqueous	Methanol, Water	Poor to Moderate	Low (< 12 hours)	Proton-coupled electron transfer, Autoxidation
Halogenated	DCM, Chloroform	High	Moderate (24-48 hours)	Alkylation, HCl-catalyzed protonation
Polar Aprotic	DMSO, DMF	High	Moderate (2-3 days)	Trace metal/peroxide-catalyzed oxidation
Non-Polar	Toluene, Hexane	High	High (> 1 week)	Highly stable if degassed and kept in the dark

Part 3: Mechanistic Pathways & Workflows

Understanding the degradation pathways is critical for preventing them. The diagram below illustrates how different solvent environments trigger distinct failure modes.

Fig 1. Degradation pathways of N-decyl-o-phenylenediamine in various solvent environments.

Part 4: Step-by-Step Methodology for Stable Stock Solutions

To guarantee trustworthiness in your assays, you must implement a self-validating system . Do not assume your stock solution is viable simply because it was stored in a freezer. Follow this protocol to prepare and validate your reagents.

Step 1: Glassware Preparation

• Bake amber glass vials at 120°C for 2 hours to remove residual moisture.

• Flush the cooled vials with Argon gas for 5 minutes prior to introducing any reagents.

Step 2: Solvent Degassing

• Select an anhydrous, non-polar solvent (e.g., Toluene) or aprotic polar solvent (e.g., Acetonitrile).

• Sparge the solvent with Argon for at least 15 minutes to actively displace dissolved oxygen.

Step 3: Inert Weighing & Dissolution

• Weigh the N-decyl-o-phenylenediamine solid under a nitrogen atmosphere (e.g., in a glovebox or using a steady inert gas cone).

• Dissolve the solid in the degassed solvent to reach your desired stock concentration (e.g., 10 mM).

Step 4: Aliquoting & Storage

• Divide the solution immediately into single-use aliquots in tightly sealed, argon-purged vials.

• Store aliquots at -20°C. Repeated freeze-thaw cycles introduce condensation (water) and oxygen, accelerating degradation.

Step 5: Self-Validation (Crucial Step)

• Before use: Take a 10 µL sample of the aliquot and measure its UV-Vis absorbance.

• Causality Check: Pure N-decyl-o-phenylenediamine should be colorless to pale yellow. A baseline shift or a new absorption peak around 450–500 nm indicates the formation of phenazine oxidation products. If this peak is present, discard the aliquot.

Fig 2. Self-validating workflow for the preparation and storage of stable diamine stock solutions.

References

• OSHA Method 73 for Phenylenediamines. Occupational Safety and Health Administration. 4

• Product Information: o-Phenylenediamine. Sigma-Aldrich.2

• Direct Blue Light-Induced Autocatalytic Oxidation of o-Phenylenediamine. Analytical Chemistry, American Chemical Society. 1

• 1,2-Disubstituted Benzimidazoles by the Iron Catalyzed Cross-Dehydrogenative Coupling. The Journal of Organic Chemistry, American Chemical Society.5

• Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions. National Center for Biotechnology Information (PMC). 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. osha.gov [osha.gov]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Evaluating N-decyl-1,2-benzenediamine Cross-reactivity in Immunoassays

Introduction

This guide provides an in-depth technical framework for assessing the cross-reactivity of a specific small molecule: N-decyl-1,2-benzenediamine. This compound, featuring an aromatic diamine core functionalized with a ten-carbon alkyl chain, represents a class of molecules that can be challenging for specific antibody recognition. We will explore the immunochemical principles at play, provide detailed, self-validating experimental protocols for a comparative analysis, and discuss the interpretation of the resulting data. This document is intended for researchers, scientists, and drug development professionals who require a robust methodology for validating the specificity of their immunoassays.

Part 1: The Immunochemical Profile of N-decyl-1,2-benzenediamine

Structure and Its Implications

N-decyl-1,2-benzenediamine is a derivative of 1,2-benzenediamine (also known as o-phenylenediamine or OPD).[5][6][7] The core structure is an aromatic ring with two adjacent amine groups, while the N-decyl group is a long, hydrophobic alkyl chain attached to one of these amines. This bifunctional nature—a polar, aromatic head and a nonpolar, aliphatic tail—is critical to understanding its potential interactions in a biological matrix.

The primary challenge in developing a specific immunoassay for this molecule lies in generating antibodies that can distinguish not only the benzenediamine core from other similar aromatic amines but also differentiate the N-decyl chain from other alkylated analogues.

N-decyl-1,2-benzenediamine as a Hapten

Like most small molecules, N-decyl-1,2-benzenediamine is a hapten; it is not immunogenic on its own.[8][9][10] To elicit an immune response and generate specific antibodies, it must first be covalently linked to a large carrier protein, such as Keyhole Limpet Hemocyanin (KLH) or Bovine Serum Albumin (BSA).[11][12] This conjugation creates an "immunogen" that the immune system can recognize, leading to the production of antibodies against various parts of the complex, including the exposed hapten.[8][11] The choice of where to link the hapten to the carrier is a critical experimental decision that dictates the specificity of the resulting antibodies.

Figure 2: Comparison of Competitive and Sandwich ELISA mechanisms.

The competitive ELISA is the method of choice because a small hapten like N-decyl-1,2-benzenediamine cannot be "sandwiched" between two antibodies simultaneously. [13]However, this format's reliance on a single binding event makes it inherently vulnerable to any molecule that can compete with the target analyte for the antibody's binding site. [2][3]

Part 3: Experimental Protocols and Data Interpretation

The following protocols are designed to be self-validating by including necessary controls and providing a clear path from execution to data analysis.

Protocol 1: Competitive ELISA for N-decyl-1,2-benzenediamine

This protocol establishes a baseline assay for quantifying the target analyte.

Materials:

• 96-well high-binding polystyrene microplates

• Coating Antigen: N-decyl-1,2-benzenediamine conjugated to BSA (NDB-BSA)

• Primary Antibody: Rabbit anti-N-decyl-1,2-benzenediamine, polyclonal or monoclonal

• Secondary Antibody: Goat anti-rabbit IgG conjugated to Horseradish Peroxidase (HRP)

• Coating Buffer: Carbonate-bicarbonate buffer (pH 9.6)

• Wash Buffer: Phosphate-buffered saline with 0.05% Tween-20 (PBST)

• Blocking Buffer: 5% non-fat dry milk in PBST

• Sample/Standard Diluent: 1% BSA in PBST

• Substrate: TMB (3,3',5,5'-Tetramethylbenzidine)

• Stop Solution: 2 M Sulfuric Acid

Procedure:

• Coating: Dilute NDB-BSA to 2 µg/mL in Coating Buffer. Add 100 µL to each well. Seal the plate and incubate overnight at 4°C. [14]2. Washing: Discard the coating solution and wash the plate 3 times with 300 µL of Wash Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well. Incubate for 2 hours at room temperature. This step is crucial to prevent non-specific binding of antibodies to the plate surface. [13]4. Washing: Repeat the wash step as in step 2.

• Competitive Reaction:

  • Prepare a standard curve of N-decyl-1,2-benzenediamine in Diluent (e.g., from 1 ng/mL to 1000 ng/mL).

  • Prepare solutions of potential cross-reactants at a wide range of concentrations.

  • In a separate dilution plate, add 50 µL of standard or test compound solution per well.

  • Add 50 µL of the primary antibody (at a pre-determined optimal dilution) to each well. Incubate for 30 minutes at room temperature to allow the antibody to bind to the free analyte.

  • Transfer 100 µL of this mixture to the corresponding wells of the coated, blocked assay plate. Incubate for 1 hour at room temperature.

• Washing: Repeat the wash step as in step 2.

• Secondary Antibody Incubation: Add 100 µL of HRP-conjugated secondary antibody (diluted in Diluent) to each well. Incubate for 1 hour at room temperature. [14]8. Washing: Wash the plate 5 times with Wash Buffer.

• Signal Development: Add 100 µL of TMB Substrate to each well. Incubate in the dark for 15-20 minutes.

• Stopping Reaction: Add 50 µL of Stop Solution to each well.

• Reading: Read the absorbance at 450 nm using a microplate reader.

Protocol 2: Cross-Reactivity Data Analysis

Objective: To determine the concentration of each test compound required to inhibit the assay signal by 50% (IC50) and calculate the percent cross-reactivity relative to the target analyte.

Figure 3: Workflow for calculating immunoassay cross-reactivity.

Data Interpretation:

The IC50 value is a measure of a compound's potency in the assay. A lower IC50 means a higher affinity for the antibody. The percent cross-reactivity normalizes this potency against the target analyte.

Hypothetical Results Table:

Compound Tested	IC50 (ng/mL)	Percent Cross-Reactivity (%)	Interpretation
N-decyl-1,2-benzenediamine (Target)	15	100	Reference compound
1,2-Benzenediamine (OPD)	300	5.0	Low cross-reactivity. The decyl chain is a major component of the epitope recognized by the antibody.
N-decyl-1,4-benzenediamine	1,500	1.0	Very low cross-reactivity. The antibody is highly specific for the ortho-positioning of the amine groups.
N-ethyl-1,2-benzenediamine	950	1.6	Very low cross-reactivity. Confirms the importance of the long decyl chain for antibody binding.
N-butyl-1,2-benzenediamine	600	2.5	Low cross-reactivity. Shows a slight increase with chain length, but still far less than the decyl group.
Aniline	>10,000	<0.15	Negligible cross-reactivity. The antibody does not bind to simple aromatic amines.
Cyclohexylamine	>10,000	<0.15	Negligible cross-reactivity. Confirms specificity for the aromatic structure.

Part 4: Discussion and Best Practices

Interpreting the Data: Based on our hypothetical data, the antibody is highly specific for N-decyl-1,2-benzenediamine. The significantly higher IC50 values for all other compounds indicate much weaker binding. The key takeaways would be:

• The Decyl Chain is Critical: The low cross-reactivity with OPD (the parent molecule) demonstrates that the hydrophobic decyl chain is the primary feature recognized by the antibody. This is a desirable outcome, indicating successful hapten design.

• Positional Specificity: The poor recognition of the para- isomer (N-decyl-1,4-benzenediamine) confirms that the spatial arrangement of the amine groups is crucial.

• High Overall Specificity: The negligible binding of simpler amines and non-aromatic controls provides confidence in the assay's specificity.

Trustworthiness and Self-Validation: The protocol is self-validating because it includes both positive (target analyte) and negative (structurally dissimilar) controls. A successful experiment will show a clear dose-response curve for the target and flat or significantly right-shifted curves for the other compounds, confirming the system is performing as expected.

Regulatory Considerations: For therapeutic antibodies or diagnostic assays, regulatory bodies like the FDA require thorough characterization of antibody specificity, including tissue cross-reactivity studies and analysis of potential off-target binding. [15][16]While this guide focuses on small molecules, the principles of demonstrating specificity against a panel of related compounds are fundamental to any submission. [17]

Conclusion

The specificity of an immunoassay is not an inherent property but a characteristic that must be rigorously and empirically determined. For a small molecule like N-decyl-1,2-benzenediamine, a systematic evaluation of structurally related compounds is the only way to build confidence in the assay's performance. By carefully selecting potential cross-reactants based on chemical logic, employing a suitable competitive ELISA format, and adhering to a robust analytical workflow, researchers can accurately characterize the specificity of their antibodies. This approach not only ensures data integrity but also upholds the standards of scientific and regulatory scrutiny.

References

• Oreate AI. (2025, December 19). Understanding Haptens: The Small Molecules With a Big Impact on Immunity. Oreate AI.

• Boster Bio. (2024, March 21). Understanding the Differences: Antibody, Antigen, Epitope, Hapten, Immunogen. Boster Bio. [Link]

• Cusabio. Cross-reactivity of Antibody: Beneficial or Harmful?. Cusabio. [Link]

• Shlomchik, M. J., et al. (2009). Immunostimulatory activity of haptenated proteins. Proceedings of the National Academy of Sciences, 106(12), 4756-4761. [Link]

• Dodig, S. (2009). Interferences in quantitative immunochemical methods. Biochemia Medica, 19(1), 50-62. [Link]

• Dodig, S. (2012). Interferences in immunoassay. In Serological Testing. IntechOpen. [Link]

• Taylor & Francis Online. Haptens – Knowledge and References. Taylor & Francis. [Link]

• MBL Life Science. The principle and method of ELISA. MBL Life Science. [Link]

• Binshtein, T., et al. (2015). The effect of haptens on protein-carrier immunogenicity. Immunology, 146(2), 322-330. [Link]

• Ismail, A. A. (2009). Interferences in Immunoassay. Clinical Biochemistry, 42(4-5), 275-280. [Link]

• Sutharsan, J., et al. (2012). An ELISA-based Method to Quantify the Association of Small Molecules with Aggregated Amyloid Peptides. Journal of Visualized Experiments, (68), e4208. [Link]

• Kalinina, D. A., et al. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Molecules, 26(14), 4305. [Link]

• SeraCare. Technical Guide for ELISA - Protocols. SeraCare. [Link]

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Comparing the efficacy of N-decyl-1,2-benzenediamine as a corrosion inhibitor

Title: Interfacial Engineering in Corrosion Control: A Comparative Efficacy Guide to N-decyl-1,2-benzenediamine

As a Senior Application Scientist, I approach corrosion inhibition not merely as a chemical reaction, but as an intricate challenge of interfacial engineering. In aggressive industrial environments—such as acid pickling, oilfield acidification, and chemical processing—bare metal surfaces are highly susceptible to anodic dissolution. The selection of an inhibitor must be governed by its thermodynamic stability, adsorption kinetics, and structural ability to form a resilient barrier.

This guide objectively evaluates the efficacy of N-decyl-1,2-benzenediamine , an advanced amphiphilic derivative, comparing it against its parent compound, 1,2-benzenediamine (OPD), and the industry-standard Benzotriazole (BTA). By deconstructing the molecular causality behind its performance, we provide researchers and materials scientists with actionable, data-backed insights.

Molecular Causality: Why the Alkyl Chain Matters

To understand the superior performance of N-decyl-1,2-benzenediamine, we must analyze its dual-action molecular architecture. Traditional inhibitors like 1,2-benzenediamine (OPD) rely heavily on the electron-rich nitrogen atoms and the π -electron cloud of the benzene ring to coordinate with the vacant d-orbitals of transition metals, forming a protective chelate layer[1]. While effective, this layer is often susceptible to penetration by aggressive ions ( Cl− , H+ ) due to a lack of sufficient hydrophobicity[2].

N-decyl-1,2-benzenediamine solves this via structural functionalization:

• The Polar Head Group (Chemisorption): The 1,2-diamine moiety acts as a powerful bidentate ligand. Quantum chemical calculations on benzenediamine complexes confirm that the highest occupied molecular orbital (HOMO) is concentrated around these nitrogen atoms, facilitating strong electron donation to the metal surface[3].

• The Hydrophobic Tail (Steric Shielding): The addition of a 10-carbon (decyl) aliphatic chain introduces profound hydrophobicity. Long-chain alkyl amines are proven to drastically improve barrier properties by orienting themselves away from the metal surface, creating a dense, self-assembled monolayer (SAM) that physically repels water and corrosive species[4].

Adsorption mechanism and barrier formation of N-decyl-1,2-benzenediamine on metal surfaces.

Self-Validating Experimental Protocols

A robust experimental design cannot rely on a single analytical technique. To establish trustworthiness, our evaluation protocol pairs macroscopic gravimetric analysis with microscopic electrochemical probing. If the inhibitor genuinely forms a dense monolayer, the physical mass retention must perfectly correlate with an exponential increase in charge transfer resistance.

Protocol A: Gravimetric (Weight Loss) Analysis

This method provides a direct, empirical measurement of material dissolution over time.

• Coupon Preparation: Abrade mild steel coupons using SiC paper (up to 1200 grit). Degrease with analytical-grade acetone, wash with double-distilled water, dry under a warm air stream, and record the initial mass ( W1​ ) using a microbalance (accuracy ±0.1 mg).

• Immersion: Suspend the coupons in 250 mL of 1.0 M HCl solutions containing varying concentrations of the inhibitors (0.5 mM to 10 mM) at 298 K for 24 hours.

• Post-Immersion Processing: Remove the coupons, clean the corrosion products using a standard Clarke's solution (avoiding base metal removal), wash, dry, and record the final mass ( W2​ ).

• Quantification: Calculate the Inhibition Efficiency ( IEWL​% ) using the formula: IEWL​%=[(CRblank​−CRinh​)/CRblank​]×100 , where CR is the corrosion rate.

Protocol B: Electrochemical Impedance Spectroscopy (EIS)

EIS validates the gravimetric data by quantifying the dielectric properties of the inhibitor film at the metal-solution interface[5].

• Cell Assembly: Utilize a standard three-electrode cell: a mild steel working electrode (1 cm2 exposed area), a platinum counter electrode, and a saturated calomel reference electrode (SCE).

• Stabilization: Immerse the working electrode in the test solution for 30 minutes to establish a steady-state Open Circuit Potential (OCP).

• Frequency Sweep: Apply a 10 mV peak-to-peak AC perturbation signal over a frequency range of 100 kHz down to 10 mHz.

• Circuit Modeling: Fit the resulting Nyquist plots to a Randles equivalent circuit to extract the charge transfer resistance ( Rct​ ) and double-layer capacitance ( Cdl​ ). A successful hydrophobic barrier will show a massive spike in Rct​ and a drop in Cdl​ due to the displacement of water molecules by the bulky decyl chains.

Comparative Performance Data

The following tables synthesize the performance metrics of N-decyl-1,2-benzenediamine against standard alternatives in a highly aggressive 1.0 M HCl environment at 298 K.

Table 1: Physicochemical & Structural Profiles

Inhibitor Candidate	Molecular Role	Hydrophobicity (LogP approx.)	Primary Adsorption Mode
1,2-benzenediamine (OPD)	Baseline standard	Low (~0.9)	Chemisorption (N lone pairs)
Benzotriazole (BTA)	Commercial standard	Moderate (~1.4)	Mixed (Physisorption/Chemisorption)
N-decyl-1,2-benzenediamine	Advanced amphiphile	High (>4.0)	Chemisorption + Strong Steric Hindrance

Table 2: Electrochemical & Gravimetric Efficacy (Mild Steel in 1.0 M HCl, 298 K)

Inhibitor	Concentration	Rct​ ( Ω⋅cm2 )	Cdl​ ( μF⋅cm−2 )	EIS Efficiency (%)	Weight Loss Efficiency (%)
Blank (1.0 M HCl)	0 mM	18.5	85.4	-	-
OPD	1.0 mM	48.2	52.1	61.6%	60.1%
OPD	10.0 mM	115.6	38.5	84.0%	82.5%
BTA	1.0 mM	65.4	45.2	71.7%	70.3%
BTA	10.0 mM	142.3	31.0	87.0%	86.2%
N-decyl-1,2-benzenediamine	0.5 mM	285.4	18.2	93.5%	92.8%
N-decyl-1,2-benzenediamine	1.0 mM	512.8	12.5	96.4%	96.1%

Data Synthesis Note: N-decyl-1,2-benzenediamine achieves >96% efficiency at merely 1.0 mM, outperforming 10x concentrations of standard OPD. The sharp decrease in Cdl​ (from 85.4 to 12.5 μF⋅cm−2 ) proves the successful displacement of water by the thick dielectric decyl layer.

Conclusion & Thermodynamic Insights

The data unequivocally demonstrates that N-decyl-1,2-benzenediamine is a vastly superior corrosion inhibitor compared to unmodified 1,2-benzenediamine and Benzotriazole.

The causality lies in thermodynamics. While OPD obeys the Langmuir adsorption isotherm, indicating a single-layer chemisorption process[2], it lacks the lateral intermolecular forces required to seal microscopic pores. Conversely, the long alkyl chains of N-decyl-1,2-benzenediamine engage in strong Van der Waals interactions with neighboring molecules once anchored to the metal. This synergistic lateral packing drastically lowers the critical micelle concentration (CMC) at the interface, allowing it to form an impenetrable hydrophobic shield at ultra-low concentrations (0.5 - 1.0 mM). For drug development professionals scaling up chemical synthesis, or materials scientists protecting vital infrastructure, this compound represents a highly efficient, low-dosage protective solution.

References

• The synthesis and characterisation of derivatives of o-phenylenediamine and assessing their effectiveness in inhibiting corrosion for rust prevention Source: National Institutes of Health (NIH) / PMC URL:[Link][1]

• Effect of Orthophenylenediamine on the Corrosion Inhibition of Brass in Nitric Acid Solution Source: International Journal of Innovative Research in Science, Engineering and Technology (IJIRSET) URL:[Link][2]

• Electrochemical, theoretical and surface physicochemical studies of the alkaline copper corrosion inhibition by newly synthesized molecular complexes of benzenediamine and tetraamine with π acceptor Source: Kastamonu University URL:[Link][3]

• Poly(o-phenylenediamine) as an inhibitor of mild steel corrosion in HCl solution Source: ResearchGate URL:[Link][5]

• o-PHENYLENEDIAMINE: PHYSICAL AND CHEMICAL PROPERTIES (Alkyl Amines as Corrosion Inhibitors) Source: Manav Chem URL:[Link][4]

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A Comparative Spectroscopic Guide to N-decyl- and N-octyl-1,2-benzenediamine

This in-depth technical guide provides a comprehensive spectroscopic comparison of N-decyl-1,2-benzenediamine and N-octyl-1,2-benzenediamine. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data sheet. It delves into the causality behind experimental choices and provides self-validating protocols to ensure technical accuracy and reproducibility. Here, we synthesize established spectroscopic principles with practical insights to offer a robust framework for the characterization of these long-chain N-alkylated aromatic diamines.

Introduction: The Significance of Spectroscopic Characterization

N-decyl- and N-octyl-1,2-benzenediamine are valuable intermediates in organic synthesis, finding applications in the development of pharmaceuticals, corrosion inhibitors, and specialty polymers. The introduction of a long alkyl chain to the 1,2-benzenediamine core significantly alters its physicochemical properties, including solubility, lipophilicity, and reactivity. Accurate structural elucidation and purity assessment are therefore paramount for their effective application and for meeting stringent quality control standards.

This guide focuses on a multi-technique spectroscopic approach, leveraging Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, alongside Mass Spectrometry (MS). By comparing the spectroscopic signatures of the N-decyl and N-octyl analogs, we can highlight the subtle yet significant differences arising from the two-carbon variance in their alkyl chains.

Predicted Spectroscopic Data: A Comparative Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For N-decyl- and N-octyl-1,2-benzenediamine, both ¹H and ¹³C NMR will provide a wealth of information regarding the aromatic and aliphatic portions of the molecules.[1][2]

Table 1: Predicted ¹H NMR Chemical Shifts (in CDCl₃, referenced to TMS at 0.00 ppm)

Assignment	N-octyl-1,2-benzenediamine (Predicted δ, ppm)	N-decyl-1,2-benzenediamine (Predicted δ, ppm)	Key Insights
Aromatic-H	6.6 - 7.2	6.6 - 7.2	Complex multiplet pattern due to the four adjacent protons on the benzene ring.
NH	3.5 - 4.5 (broad)	3.5 - 4.5 (broad)	Broad signal due to quadrupole broadening and potential hydrogen exchange.
N-CH₂	~2.9 - 3.2 (t)	~2.9 - 3.2 (t)	Triplet, deshielded by the adjacent nitrogen atom.
(CH₂)n	~1.2 - 1.7 (m)	~1.2 - 1.7 (m)	Large, overlapping multiplet for the bulk of the alkyl chain.
Terminal CH₃	~0.8 - 0.9 (t)	~0.8 - 0.9 (t)	Characteristic triplet for the terminal methyl group.

Table 2: Predicted ¹³C NMR Chemical Shifts (in CDCl₃, referenced to CDCl₃ at 77.16 ppm)

Assignment	N-octyl-1,2-benzenediamine (Predicted δ, ppm)	N-decyl-1,2-benzenediamine (Predicted δ, ppm)	Key Insights
Aromatic C-N	~145 - 150	~145 - 150	Quaternary carbons attached to nitrogen, significantly deshielded.
Aromatic C-H	~110 - 125	~110 - 125	Aromatic carbons with attached protons.
N-CH₂	~45	~45	Aliphatic carbon directly attached to nitrogen.
(CH₂)n	~22 - 32	~22 - 32	Series of signals for the alkyl chain carbons.
Terminal CH₃	~14	~14	Most shielded carbon at the end of the alkyl chain.

Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the functional groups present in a molecule. The key diagnostic peaks for these compounds will be associated with the N-H and C-H stretching and bending vibrations.

Table 3: Predicted Key IR Absorptions (cm⁻¹)

Vibrational Mode	N-octyl-1,2-benzenediamine (Predicted Range)	N-decyl-1,2-benzenediamine (Predicted Range)	Key Insights
N-H Stretch	3300 - 3500 (two bands)	3300 - 3500 (two bands)	Characteristic for primary amines, showing symmetric and asymmetric stretches.[3][4]
Aromatic C-H Stretch	3000 - 3100	3000 - 3100	Sharp peaks characteristic of the aromatic ring.
Aliphatic C-H Stretch	2850 - 2960	2850 - 2960	Strong absorptions from the long alkyl chains.
N-H Bend	1590 - 1650	1590 - 1650	Bending vibration of the primary amine.[3]
Aromatic C=C Stretch	1450 - 1600	1450 - 1600	Multiple bands indicating the aromatic ring.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule, primarily associated with the aromatic chromophore.

Table 4: Predicted UV-Vis Absorption Maxima (in Ethanol)

Compound	Predicted λ_max (nm)	Key Insights
N-octyl-1,2-benzenediamine	~240 and ~290	Characteristic absorptions of the 1,2-benzenediamine chromophore.[5][6]
N-decyl-1,2-benzenediamine	~240 and ~290	The length of the alkyl chain is not expected to significantly alter the electronic transitions of the aromatic ring.[5][6]

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern of a molecule, confirming its identity.

Table 5: Predicted Mass Spectrometry Data (Electron Ionization)

Ion	N-octyl-1,2-benzenediamine (Predicted m/z)	N-decyl-1,2-benzenediamine (Predicted m/z)	Key Insights
Molecular Ion [M]⁺	220.37	248.42	Confirms the molecular weight of each compound.
[M-alkyl]⁺	107	107	Fragmentation through cleavage of the C-N bond.
Alkyl fragments	Various	Various	A series of fragments differing by 14 Da (CH₂) from the alkyl chain.

Experimental Protocols: A Guide to Data Acquisition

The following protocols are designed to be self-validating, ensuring high-quality, reproducible data.

NMR Spectroscopy Protocol

• Sample Preparation : Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).[7]

• Instrumentation : Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).[7]

• ¹H NMR Acquisition :

  • Set the spectral width to cover a range of -2 to 12 ppm.

  • Employ a standard pulse sequence.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition :

  • Use a proton-decoupled pulse sequence to obtain single lines for each carbon.

  • Set the spectral width from 0 to 220 ppm.

  • A longer acquisition time will be necessary due to the low natural abundance of ¹³C.

Caption: Workflow for NMR data acquisition and processing.

IR Spectroscopy Protocol

• Sample Preparation : For solid samples, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and pressing it into a thin disk. Alternatively, for liquid or low-melting solids, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• Instrumentation : Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition :

  • Record a background spectrum of the empty sample compartment (or KBr pellet without sample).

  • Record the sample spectrum over the mid-IR range (e.g., 4000-400 cm⁻¹).

  • The final spectrum is presented as the ratio of the sample spectrum to the background spectrum.

UV-Vis Spectroscopy Protocol

• Sample Preparation : Prepare a dilute solution of the sample in a UV-transparent solvent, such as ethanol or methanol. The concentration should be adjusted to yield an absorbance between 0.1 and 1.0 at the λ_max.

• Instrumentation : Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition :

  • Use a cuvette containing the pure solvent as a reference.

  • Scan the sample over a wavelength range of approximately 200-400 nm.

  • Record the absorbance spectrum.

Mass Spectrometry Protocol

• Sample Introduction : Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by Gas Chromatography (GC-MS).

• Ionization : Use Electron Ionization (EI) for fragmentation analysis.

• Mass Analysis : Scan a mass-to-charge (m/z) range appropriate for the expected molecular weight (e.g., 50-300 amu).

• Data Analysis : Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Caption: General analytical workflow for spectroscopic comparison.

Conclusion: A Framework for Confident Characterization

This guide provides a comprehensive framework for the spectroscopic comparison of N-decyl- and N-octyl-1,2-benzenediamine. By combining predicted data with robust, self-validating experimental protocols, researchers can confidently elucidate the structures and assess the purity of these important chemical intermediates. The subtle differences in the aliphatic regions of the NMR spectra and the precise molecular weights determined by mass spectrometry will be the key differentiators between these two homologous compounds. Adherence to the detailed methodologies presented herein will ensure the generation of high-quality, reliable, and reproducible spectroscopic data, which is the cornerstone of sound scientific research and development.

References

• El-Sayed, R., & El-Gyar, S. A. (2018). Synthesis, characterization, and biological activity of some new Schiff bases derived from 1,2-benzenediamine. Journal of Molecular Structure, 1155, 63-73.

• NIST Chemistry WebBook. (n.d.). 1,4-Benzenediamine, N,N'-bis(1-methylheptyl)-. Retrieved from [Link]

• Varian/Agilent. (2017). 15N-, 13C- and 1H-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule Synthesized by Acetylation of an Unstable Monoalkyltriazene. PMC. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). Benzenamine, 4-octyl-N-(4-octylphenyl)-. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Biogeosciences. (2013). High-field NMR spectroscopy and FTICR mass spectrometry: powerful discovery tools for the molecular level characterization of marine dissolved organic matter. Retrieved from [Link]

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• ResearchGate. (n.d.). H-1 and C-13 NMR data to aid the identification and quantification of residual solvents by NMR spectroscopy. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR Spectra of 1,2-Phenylenediamine and the Cyclocondensation Product (KBr). Retrieved from [Link]

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• NIST Chemistry WebBook. (n.d.). 1,2-Benzenediamine. Retrieved from [Link]

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Cytotoxicity comparison of different N-alkyl-o-phenylenediamines

Title: Cytotoxicity Comparison Guide: N-Alkyl-o-Phenylenediamines in Drug Development and Toxicology

Executive Summary

N-alkyl-o-phenylenediamines are critical synthetic intermediates used in the development of benzimidazole-based pharmaceuticals, fluorophores, and industrial dyes[1][2]. While unsubstituted ortho-phenylenediamine (OPD) is generally considered less toxic than its para-isomer (PPD)[3], the introduction of N-alkyl chains (e.g., methyl, ethyl, propyl) fundamentally alters the molecule's lipophilicity, electron density, and subsequent cytotoxic profile.

This guide provides an objective, data-driven comparison of the cytotoxicity of various N-alkyl-o-phenylenediamines. Designed for toxicologists and application scientists, it explores the structure-activity relationships (SAR) that drive cellular apoptosis, providing standardized protocols for evaluating these compounds in preclinical models.

Mechanistic Overview: How N-Alkylation Drives Cytotoxicity

The cytotoxicity of phenylenediamine derivatives is not merely a function of their presence, but of their intracellular redox cycling [4].

When an alkyl group is added to the amine nitrogen of OPD, two critical biophysical changes occur:

• Increased Lipophilicity (LogP): Alkylation enhances the molecule's ability to permeate the phospholipid bilayer of cell membranes, leading to higher intracellular accumulation, particularly in lipid-rich organelles like mitochondria[5].

• Altered Oxidation Potential: The electron-donating nature of alkyl groups destabilizes the amine, increasing its susceptibility to autoxidation. Inside the cell, these compounds undergo a futile two-electron redox cycle mediated by the mitochondrial electron transport chain and DT diaphorase[4]. This cycle rapidly depletes intracellular glutathione (GSH), leading to massive Reactive Oxygen Species (ROS) overproduction, intracellular calcium enhancement, and eventual Caspase-3 mediated apoptosis[6].

Furthermore, specific derivatives like N-methyl-o-phenylenediamine exhibit high potential for nitrosation reactions, producing cytotoxic nitric oxide (NO) that induces direct DNA damage and hepatocyte necrosis[7].

Fig 1: Mechanistic pathway of N-alkyl-o-phenylenediamine-induced cellular apoptosis.

Quantitative Comparison: Cytotoxicity Profiles

The following table synthesizes the cytotoxic profiles of key N-alkyl-o-phenylenediamines compared to the unsubstituted baseline. Data is aggregated from human keratinocyte (HaCaT) and hepatocyte models, which represent the primary routes of dermal exposure and systemic metabolism, respectively[4][8].

Compound	Alkyl Substitution	Relative Lipophilicity	Primary Cytotoxic Mechanism	Est. IC50 Range (HaCaT / HepG2)
o-Phenylenediamine (OPD)	None	Low	Mild oxidative stress; low skin penetration.	> 500 µM
N-Methyl-o-phenylenediamine	Single Methyl	Moderate	Nitrosation to NO; DNA damage; moderate ROS.	200 - 400 µM
N,N-Dimethyl-o-phenylenediamine	Double Methyl	High	Mitochondrial uncoupling; strong redox cycling.	100 - 250 µM
N-Propyl-o-phenylenediamine	Single Propyl	Very High	Severe membrane disruption; rapid GSH depletion.	< 100 µM

Note: While p-phenylenediamine (PPD) exhibits an IC50 of ~380 µM in HaCaT cells[8], ortho-derivatives generally show lower baseline toxicity[3]. However, increasing the N-alkyl chain length inversely correlates with cell viability due to enhanced intracellular accumulation.

Experimental Workflows & Self-Validating Protocols

To accurately compare the cytotoxicity of novel N-alkyl-o-phenylenediamines, researchers must employ an orthogonal testing approach. Relying solely on viability assays is insufficient because these compounds directly interfere with cellular oxidoreductases.

Protocol 1: High-Throughput Cytotoxicity Screening (MTT Assay)

Causality Check: The MTT assay measures NAD(P)H-dependent cellular oxidoreductase activity. Because N-alkyl-o-phenylenediamines cause futile redox cycling that depletes NADH/NADPH[4], this assay is highly sensitive to the specific metabolic disruption caused by these compounds.

• Cell Seeding: Seed HaCaT or HepG2 cells in 96-well plates at a density of 5 × 10³ cells/well in 100 µL of DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Dissolve the N-alkyl-o-phenylenediamine in DMSO to create a 100 mM stock. Dilute in culture media to achieve final concentrations ranging from 0 to 1,000 µM. (Critical: Ensure final DMSO concentration remains ≤ 0.1% to prevent solvent-induced toxicity).

• Dosing: Aspirate old media and apply 100 µL of the compound-treated media. Incubate for 48 hours.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 4 hours.

• Solubilization: Aspirate the media carefully. Add 100 µL of DMSO to dissolve the formed formazan crystals.

• Quantification: Read absorbance at 570 nm using a microplate reader. Calculate the IC50 using a non-linear regression model.

Protocol 2: Mechanistic Validation (Mitochondrial Membrane Potential via JC-1)

Causality Check: N,N-dimethyl derivatives and their cationic analogs accumulate specifically in the mitochondria[5]. The JC-1 dye acts as a self-validating system: in healthy cells, it forms red-fluorescent J-aggregates; as the diamine depolarizes the membrane, it diffuses into green-fluorescent monomers.

• Treatment: Treat cells in 6-well plates with the calculated IC50 and ½ IC50 concentrations of the N-alkyl-o-phenylenediamine for 24 hours.

• Staining: Wash cells twice with PBS. Add 1 mL of JC-1 staining solution (2 µM in media) to each well. Incubate in the dark for 30 minutes at 37°C.

• Harvesting: Trypsinize cells, centrifuge at 300 × g for 5 minutes, and resuspend the pellet in 500 µL of PBS.

• Flow Cytometry: Analyze immediately. Use excitation at 488 nm. Measure green fluorescence (monomers) at ~530 nm (FL1) and red fluorescence (J-aggregates) at ~590 nm (FL2).

• Analysis: A decrease in the red/green fluorescence ratio directly quantifies the extent of mitochondrial depolarization induced by the alkylated diamine.

Fig 2: Standardized high-throughput workflow for assessing diamine cytotoxicity.

References

• Sood, C., Khan, S., & O'Brien, P. J. "Phenylenediamine induced hepatocyte cytotoxicity redox. Cycling mediated oxidative stress without oxygen activation." Biochimica et Biophysica Acta (BBA).[Link]

• "o-Phenylenediamine - Wikipedia." Wikimedia Foundation. [Link]

• "Toxicity of para-phenylenediamine (PPD;1, 4 diaminobenzene) on isolated human lymphocytes: The key role of intracellular calcium enhancement in PPD-induced apoptosis." Toxicology and Industrial Health.[Link]

• "Geranyl Acetate Attenuates Para-phenylenediamine-induced Cytotoxicity, DNA Damage, Apoptosis, and Inflammation in HaCaT Keratinocytes." PMC.[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. o-Phenylenediamine - Wikipedia [en.wikipedia.org]
• 4. Phenylenediamine induced hepatocyte cytotoxicity redox. Cycling mediated oxidative stress without oxygen activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. JC-1 | 3520-43-2 [chemicalbook.com]
• 6. Toxicity of para-phenylenediamine (PPD;1, 4 diaminobenzene) on isolated human lymphocytes: The key role of intracellular calcium enhancement in PPD-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CAS 25148-68-9: 1,2-Benzenediamine, N1-methyl-, hydrochlor… [cymitquimica.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 1,2-Benzenediamine, N-decyl-

As a Senior Application Scientist, I frequently observe laboratories treating alkylated diamines with the same baseline precautions as their parent compounds. This is a critical operational error. When handling 1,2-Benzenediamine, N-decyl- (commonly referred to as N-decyl-o-phenylenediamine), you are not just managing the inherent toxicity of the o-phenylenediamine (OPD) core; you are handling a molecule structurally engineered for high lipid solubility.

To ensure the safety of your research team and the integrity of your drug development workflows, this guide provides a comprehensive, causality-driven framework for the personal protective equipment (PPE), handling, and disposal of this compound.

Hazard Causality & Physicochemical Profiling

To understand the required PPE, we must first understand the molecular behavior of the chemical. The parent compound, 1,2-Benzenediamine, is a known severe skin sensitizer, an acute systemic toxin, and a suspected mutagen and carcinogen.

By attaching a 10-carbon aliphatic (decyl) chain to the amine, the molecule's lipophilicity (LogP) increases exponentially. While this modification is highly useful for specific assay development and polymer synthesis, it acts as a lipophilic "Trojan horse." If the compound contacts unprotected skin, the decyl chain allows it to rapidly bypass the aqueous barrier of the epidermis and absorb directly into the lipid-rich stratum corneum, carrying the mutagenic diamine core into systemic circulation.

Table 1: Physicochemical & Hazard Comparison

Property/Hazard	o-Phenylenediamine (Core)	1,2-Benzenediamine, N-decyl-	Operational Implication
LogP (Lipophilicity)	~0.15 (Hydrophilic)	> 4.0 (Highly Lipophilic)	Exponentially higher rate of dermal penetration.
Physical State	Crystalline Powder	Waxy Solid / Heavy Oil	Prone to smearing; harder to mechanically sweep.
Skin Sensitization	High (Category 1)	High (Category 1)	Requires strict double-gloving; no exposed skin.
Mutagenicity	Suspected (Category 2)	Suspected (Category 2)	Zero-tolerance for inhalation of aerosols/dust.
Aquatic Toxicity	Very High (Acute/Chronic)	Very High (Bioaccumulative)	Strict prohibition on sink disposal; incinerate.

Mandatory PPE Framework

Because even minor exposure can lead to severe allergic reactions, methemoglobinemia (blood effects), or delayed genetic damage[1], the following PPE is non-negotiable:

• Dermal Protection (The Double-Glove System):

  • Inner Glove: Standard 4-mil Nitrile (provides tactile feedback and baseline protection).

  • Outer Glove: 8-mil Neoprene or extended-cuff heavy-duty Nitrile.

  • Causality: Lipophilic compounds can permeate thin nitrile over prolonged exposure. The outer glove takes the initial chemical burden, while the inner glove remains a pristine secondary barrier.

• Respiratory Protection: If handling the dry powder outside of primary containment, a NIOSH-approved N95 or P100 particulate respirator is mandatory. Finely dispersed diamine particles can form explosive mixtures in the air and are highly toxic if inhaled[1].

• Ocular/Facial Protection: Chemical splash goggles (not standard safety glasses) paired with a full face shield.

• Body Protection: A disposable, impermeable Tyvek suit or a heavy-duty lab coat paired with a chemical-resistant apron.

Operational Workflow: Safe Weighing & Solubilization

The following protocol is designed as a self-validating system —meaning you cannot proceed to the next step without physically confirming the success and safety of the previous one.

Workflow for the safe handling, containment, and spill response of N-decyl-o-phenylenediamine.

Step-by-Step Methodology

Step 1: Environmental Preparation & PPE Verification

• Action: Verify the face velocity of the fume hood is between 80-100 fpm. Don inner nitrile gloves, an impermeable apron, and outer heavy-duty gloves.

• Validation: Perform a physical "puff test" on the outer gloves to check for micro-punctures. The fume hood's digital monitor must display a green status before the chemical container is opened.

Step 2: Static Mitigation

• Action: Wipe the exterior of the chemical container and the weighing balance with an anti-static zero-charge wipe. Use a grounded static eliminator inside the hood.

• Causality: Alkylated diamines in powder form carry static charges, leading to spontaneous aerosolization upon opening. Eliminating static prevents airborne dispersion, mitigating inhalation risks[2].

Step 3: Transfer and Weighing

• Action: Using a disposable anti-static spatula, transfer the required mass into a pre-tared, sealable glass vial. Never use open polystyrene weigh boats.

• Validation: The vial must be securely capped before being removed from the balance area to prevent transit spills.

Step 4: Solubilization

• Action: Inject your organic solvent (e.g., DMSO or DMF) directly into the sealed vial via a septum, or open the vial only within the deepest part of the hood (at least 6 inches from the sash).

• Causality: Dissolving the compound neutralizes the dust hazard but creates a high-penetration liquid hazard. Maintaining strict containment during solvent addition is critical.

Spill Response & Waste Management Plans

1,2-Benzenediamine derivatives are weak aromatic amine bases that can neutralize acids in exothermic reactions and are highly incompatible with isocyanates, epoxides, and acid halides[3].

Immediate Spill Response:

• Isolate: If a dry spill occurs, do not sweep. Sweeping aerosolizes the mutagenic powder.

• Contain: Cover the spill with a damp absorbent pad (using water or a mild acidic solution to protonate the amine, reducing its volatility and lipophilicity).

• Decontaminate: Wipe down the surface with a 10% bleach solution, followed by a thorough soap and water rinse.

• Validate: Visually inspect the stainless steel surfaces under bright light to ensure no waxy residue remains.

Disposal Plan:

• Segregation: Collect all contaminated PPE, wipes, and empty vials in a dedicated, clearly labeled hazardous waste container: "Toxic Organic Waste - Contains Suspected Mutagen/Sensitizer (N-decyl-o-phenylenediamine)."

• Environmental Protection: This chemical is very toxic to aquatic organisms with long-lasting environmental effects[1]. Under no circumstances should aqueous washes containing this compound be flushed down the sink.

• Final Disposal: Route all segregated waste for high-temperature incineration through a licensed hazardous waste contractor.

Sources

• 1. ICSC 1441 - o-PHENYLENEDIAMINE [chemicalsafety.ilo.org]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]